1,2-Benzenedicarboxylic acid, methyl octyl ester

• CAS: 91485-83-5

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl Octyl Phthalate: Structure, Properties, and Analysis

Introduction: Phthalates represent a class of synthetic chemicals primarily utilized as plasticizers to enhance the flexibility, durability, and longevity of plastics, most notably polyvinyl chloride (PVC).[1] Their widespread use in consumer products, from medical devices and building materials to packaging and toys, has led to ubiquitous human exposure.[2][3] This has, in turn, placed them under intense scientific and regulatory scrutiny due to their potential as endocrine-disrupting chemicals (EDCs), with demonstrated impacts on reproductive and developmental health in animal studies.[4][5]

While much of the research has focused on symmetric diesters like Di(2-ethylhexyl) phthalate (DEHP) or Dibutyl phthalate (DBP), the landscape of phthalate chemistry is diverse. This guide provides a comprehensive technical examination of a less-studied, asymmetric diester: Methyl Octyl Phthalate . We will delve into its core molecular structure, physicochemical properties, synthesis, and the analytical methodologies required for its robust characterization. This document is intended for researchers, chemists, and drug development professionals who require a detailed understanding of this specific compound, either as a reference standard, a potential metabolite, or a subject of toxicological investigation.

Part 1: Molecular Identity and Physicochemical Properties

The unique identity of a chemical compound is defined by its structure and resulting physical properties. These attributes govern its behavior in chemical reactions, its environmental fate, and its interactions within biological systems.

Molecular Structure

Methyl octyl phthalate is the 1,2-benzenedicarboxylic acid diester with two different alkyl groups: a methyl group and an n-octyl group. This asymmetry is a key structural feature, distinguishing it from more common symmetric phthalates. The core structure consists of a planar benzene ring with two ester functional groups attached to adjacent (ortho) carbon atoms. This arrangement dictates its polarity and potential for interaction with biological macromolecules.

• Benzene Ring: Provides a rigid, aromatic core.

• Ester Groups: The two carbonyl (C=O) groups are key polar centers, while the ether-like C-O bonds and the alkyl chains contribute to its lipophilicity.[6]

• Alkyl Chains: The short methyl chain and the long, flexible octyl chain create an amphipathic character that influences its plasticizing efficiency and biological absorption.

Chemical Identification

Accurate identification is paramount in scientific research. The following table summarizes the key identifiers for methyl octyl phthalate.

Identifier	Value	Source
IUPAC Name	methyl octyl benzene-1,2-dicarboxylate	IUPAC Nomenclature
Synonyms	1,2-Benzenedicarboxylic acid, octyl methyl ester; Octyl methyl phthalate	[7][8]
CAS Number	91485-83-5	[7][8]
Molecular Formula	C₁₇H₂₄O₄	[7][8]
Molecular Weight	292.37 g/mol	[7][8]
InChI	InChI=1S/C17H24O4/c1-3-4-5-6-7-10-13-21-17(19)15-12-9-8-11-14(15)16(18)20-2/h8-9,11-12H,3-7,10,13H2,1-2H3	[7]
InChIKey	SJMMDRTYFFDPBJ-UHFFFAOYSA-N	[7]

SMILES Notation

The Simplified Molecular-Input Line-Entry System (SMILES) is a line notation for describing the structure of chemical species using short ASCII strings. It is a compact and machine-readable format essential for cheminformatics and computational chemistry.

Canonical SMILES: CCCCCCCCOC(=O)c1ccccc1C(=O)OC[7]

This string precisely describes the atomic connectivity of methyl octyl phthalate. The diagram below illustrates the relationship between the SMILES components and the molecule's structure.

SMILES notation mapped to molecular components.

Physicochemical Properties

The physicochemical properties of methyl octyl phthalate dictate its environmental distribution, potential for bioaccumulation, and suitability for various industrial applications.

Property	Value	Unit	Source / Note
Octanol/Water Partition Coefficient (logP)	5.82	dimensionless	[7] (Calculated)
Water Solubility	6.81 x 10⁻⁵	mol/L	[7] (Calculated)
Normal Boiling Point (Tboil)	639.06	K	[7] (Calculated)
Enthalpy of Vaporization (ΔvapH°)	67.2	kJ/mol	[7]
Appearance	Clear, oily liquid	[6][9] (General for Phthalates)

The high logP value indicates that methyl octyl phthalate is highly lipophilic, meaning it will preferentially partition into fatty tissues and organic matter rather than water.[7] Its low calculated water solubility and low volatility (inferred from the high boiling point) are characteristic of high molecular weight phthalates.[6][7]

Part 2: Synthesis and Analytical Characterization

The preparation of a pure standard and its unambiguous detection are foundational to any scientific study. For an asymmetric molecule like methyl octyl phthalate, both synthesis and analysis require careful consideration.

Synthesis Protocol: A Two-Step Esterification Approach

Directly reacting phthalic anhydride with a mixture of methanol and n-octanol would result in an undesirable statistical mixture of dimethyl phthalate, di-n-octyl phthalate, and the target methyl octyl phthalate. A more controlled, two-step synthesis is therefore required to maximize the yield of the asymmetric product. This protocol is based on well-established Fischer-Speier esterification principles.[10][11][12]

Causality: The first step utilizes the higher reactivity and lower boiling point of methanol to create the mono-methyl phthalate intermediate. By removing excess methanol before the second step, we ensure that the subsequent esterification occurs primarily between the remaining carboxylic acid group and n-octanol.

Workflow for the synthesis of methyl octyl phthalate.

Step-by-Step Methodology:

• Monoesterification:

  • To a round-bottom flask equipped with a reflux condenser, add phthalic anhydride (1.0 eq) and a significant excess of methanol (5-10 eq).

  • Slowly add a catalytic amount of concentrated sulfuric acid (or another suitable acid catalyst like p-toluenesulfonic acid).

  • Heat the mixture to reflux and maintain for 2-4 hours, monitoring the disappearance of phthalic anhydride by Thin Layer Chromatography (TLC).

  • After cooling, remove the excess methanol under reduced pressure using a rotary evaporator. The resulting product is crude mono-methyl phthalate.

• Diesterification:

  • To the flask containing the crude mono-methyl phthalate, add n-octanol (1.1-1.2 eq) and a solvent that forms an azeotrope with water (e.g., toluene).

  • Fit the flask with a Dean-Stark apparatus to collect the water produced during the reaction.

  • Heat the mixture to reflux. The reaction is driven to completion by the continuous removal of water. Monitor progress by measuring the volume of water collected.

  • Once the reaction is complete (no more water is evolved), cool the mixture.

• Purification:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst) and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The final product is purified by vacuum distillation to remove unreacted n-octanol and other impurities, yielding pure methyl octyl phthalate as a clear, oily liquid.

Analytical Characterization

Unambiguous identification and quantification require a combination of spectroscopic and chromatographic techniques.

Spectroscopic Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural elucidation. Based on data for analogous compounds like di-n-octyl phthalate, the following spectral features are expected[13]:

  • ¹H NMR: Distinct signals for the aromatic protons (approx. 7.5-7.7 ppm), the O-CH₃ singlet (approx. 3.9 ppm), the O-CH₂- triplet of the octyl group (approx. 4.3 ppm), a complex multiplet for the octyl chain's methylene protons (approx. 1.3-1.7 ppm), and a terminal methyl triplet for the octyl group (approx. 0.9 ppm).

  • ¹³C NMR: Resonances for the two distinct carbonyl carbons (approx. 167-168 ppm), aromatic carbons (approx. 128-132 ppm), the O-CH₃ carbon (approx. 52 ppm), and the carbons of the octyl chain.

• Mass Spectrometry (MS): GC-MS is the standard for phthalate analysis.

  • Electron Ionization (EI): Phthalates exhibit a characteristic fragmentation pattern. The most abundant ion is typically the protonated phthalic anhydride fragment at a mass-to-charge ratio (m/z) of 149. Other fragments corresponding to the loss of the alkoxy chains will also be present. However, the molecular ion (M⁺) at m/z 292 is often weak or absent.[14]

  • Chemical Ionization (CI): A softer ionization technique, such as CI, is often necessary to observe the protonated molecule [M+H]⁺ at m/z 293, confirming the molecular weight.[14]

• Infrared (IR) Spectroscopy: Provides functional group information. Key expected peaks include a strong C=O stretch for the ester groups (~1730 cm⁻¹), C-O stretching (~1280 and 1120 cm⁻¹), and aromatic C-H stretching (~3050-3100 cm⁻¹).[15]

Chromatographic Methods:

The choice between Gas and Liquid Chromatography is typically dictated by the sample matrix, required sensitivity, and analyte volatility.[16]

Technique	Pros	Cons
GC-MS	High resolution, excellent for volatile/semi-volatile compounds, extensive libraries for EI spectral matching.	Not suitable for thermally labile compounds; potential for contamination from plastic components in the system.
HPLC-MS/UV	Ideal for complex matrices, suitable for less volatile or thermally labile compounds. Orthogonal to GC.	Can be more expensive, may have lower resolution than capillary GC, potential for ion suppression in MS detection.

Standard Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a self-validating system for the quantification of methyl octyl phthalate in a sample matrix.

• Sample Preparation (Liquid-Liquid Extraction):

  • Aqueous samples are extracted with a non-polar solvent like hexane or dichloromethane.

  • Solid samples are typically extracted using sonication or Soxhlet apparatus with a solvent mixture like hexane/acetone.[17]

• Instrumental Analysis:

  • GC System: Agilent GC coupled to a Mass Spectrometer (or similar).

  • Column: A low-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is standard.[18]

  • Injection: 1 µL injection in splitless mode at 280°C.

  • Oven Program: Start at 60°C, hold for 1 min, ramp to 300°C at 10°C/min, and hold for 5 min. (This program must be optimized).

  • MS System:

    • Source Temperature: 230°C.

    • Acquisition Mode: Scan mode (e.g., m/z 50-400) for initial identification. For high-sensitivity quantification, use Selected Ion Monitoring (SIM) mode, monitoring key ions such as m/z 149, 163, and 292 (if visible).

• Quantification:

  • Prepare a multi-point calibration curve using certified standards of methyl octyl phthalate.

  • Spike samples with an internal standard (e.g., a deuterated phthalate like D4-DEHP) to correct for extraction efficiency and instrumental variability.

Part 3: Applications and Toxicological Context

While specific data on methyl octyl phthalate is limited, its properties and potential effects can be inferred from the broader class of high molecular weight phthalates.

Industrial Applications

As a phthalate ester, its primary application is as a plasticizer.[1] The combination of a short methyl group and a long octyl group might offer a unique balance of properties—potentially improving compatibility in certain polymer blends or providing a specific plasticizing efficiency compared to its symmetric counterparts. It could be found in PVC products such as flooring, wire insulation, and coatings.[3]

Toxicology and Metabolism

The primary health concern surrounding phthalates is their anti-androgenic activity, which can disrupt the endocrine system.[4]

Metabolic Pathway: In the body, phthalate diesters are not persistent. They are rapidly hydrolyzed by esterase enzymes in the gut and other tissues into their respective monoesters.[4][19] For methyl octyl phthalate, this would yield mono-methyl phthalate (MMP) and mono-n-octyl phthalate (MnOP) . These monoesters are the primary biologically active metabolites. They can then undergo further oxidative metabolism before being conjugated and excreted in the urine.[19][20]

Proposed metabolic pathway for methyl octyl phthalate.

Toxicological Profile (Inferred): Animal studies on di-n-octyl phthalate (DNOP) have shown that, compared to shorter-chain phthalates, it has lower acute toxicity and does not appear to cause the same degree of reproductive toxicity or peroxisome proliferation.[19][21][22] However, the liver remains a primary target organ for toxicity at high doses.[21][23] The toxicity of methyl octyl phthalate would likely be driven by its monoester metabolites, particularly MnOP. Given the structural similarities, its toxicological profile is expected to be closer to that of high molecular weight phthalates, but specific studies are required for a definitive risk assessment.

Conclusion

Methyl octyl phthalate is an asymmetric phthalate diester defined by the SMILES notation CCCCCCCCOC(=O)c1ccccc1C(=O)OC. Its highly lipophilic nature and low volatility are characteristic of high molecular weight plasticizers. Its controlled synthesis requires a two-step esterification process to avoid the formation of symmetric byproducts. Robust analysis and quantification are reliably achieved using GC-MS, with structural confirmation provided by NMR and soft-ionization MS techniques.

While it shares a class with well-studied endocrine disruptors, its specific toxicological profile remains largely uncharacterized. Future research should focus on isolating this compound from industrial mixtures, confirming its metabolic pathways, and assessing the biological activity of its monoester metabolites to accurately determine its potential risk to human health and the environment.

References

• Cheméo. (n.d.). Chemical Properties of Methyl octyl phthalate (CAS 91485-83-5). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Methyl octyl phthalate. In NIST Chemistry WebBook. Retrieved from [Link]

• CHEM Trust. (n.d.). Phthalates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bis(6-methyloctyl) phthalate. In PubChem. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Phthalates. Retrieved from [Link]

• University of California, Agriculture and Natural Resources. (2024). Phthalates. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Phthalates. Retrieved from [Link]

• U.S. Consumer Product Safety Commission. (2010). Phthalates. Retrieved from [Link]

• Google Patents. (n.d.). US2760972A - Method of making phthalate esters.

• Cheméo. (n.d.). Chemical Properties of Di-n-octyl phthalate (CAS 117-84-0). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for Di-n-Octylphthalate (DNOP). Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (n.d.). Di-n-octyl Phthalate. Retrieved from [Link]

• U.S. Consumer Product Safety Commission. (n.d.). Toxicity Review for Di-n-octyl Phthalate (DNOP). Retrieved from [Link]

• Exposome-Explorer. (n.d.). Mono-n-octyl phthalate (MnOP). Retrieved from [Link]

• Wikipedia. (n.d.). Phthalates. Retrieved from [Link]

• GreenFacts. (n.d.). Some phthalates and their applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). di-N-Octyl Phthalate. In PubChem. Retrieved from [Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Koch, H. M., & Calafat, A. M. (2009). Phthalates: Toxicology and exposure. International Journal of Hygiene and Environmental Health, 212(6), 649-663.

• Environment and Climate Change Canada. (n.d.). Di-n-OctylPhthalate. Retrieved from [Link]

• AFIRM Group. (n.d.). PHTHALATES. Retrieved from [Link]

• Wang, Y., & Qian, H. (2021). Phthalates and Their Impacts on Human Health. Healthcare (Basel, Switzerland), 9(5), 603.

• National Center for Biotechnology Information. (n.d.). Di(2-octyl) phthalate. In PubChem. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of di-octyl phthalate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Di-n-octyl phthalate. In NIST Chemistry WebBook. Retrieved from [Link]

• Musarurwa, H., et al. (2021). New Analytical Method for Determination of Phthalates in Wastewater by on Line LC-GC-MS Using the TOTAD Interface and Fraction Collector. Molecules, 26(11), 3123.

• Exposome-Explorer. (n.d.). Mono-hydroxy-isononyl phthalate (OH-MiNP). Retrieved from [Link]

• ResearchGate. (2025). Plasticizers: Synthesis of phthalate esters via FeCl3-catalyzed nucleophilic addition of alcohols to phthalic anhydride. Retrieved from [Link]

• Waheed, H., et al. (2022). Robust Nuclear Magnetic Resonance (NMR) Spectroscopy Method for the Identification and Quantification of Phthalates in Fragments of Polyvinyl Chloride (PVC) Toys. Analytical Letters.

• Shimadzu. (n.d.). M284A Identification of Phthalate Esters Using the SMCI Method. Retrieved from [Link]

Sources

• 1. afirm-group.com [afirm-group.com]
• 2. chemtrust.org [chemtrust.org]
• 3. Some phthalates and their applications - Figures and Tables [ec.europa.eu]
• 4. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phthalates - ECHA [echa.europa.eu]
• 6. Phthalates - Wikipedia [en.wikipedia.org]
• 7. Methyl octyl phthalate (CAS 91485-83-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Methyl octyl phthalate [webbook.nist.gov]
• 9. di-N-Octyl Phthalate | C24H38O4 | CID 8346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. US2760972A - Method of making phthalate esters - Google Patents [patents.google.com]
• 11. prepchem.com [prepchem.com]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. shimadzu.com [shimadzu.com]
• 15. Di-n-octyl phthalate [webbook.nist.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. epa.gov [epa.gov]
• 18. mdpi.com [mdpi.com]
• 19. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 20. Exposome-Explorer - Mono-n-octyl phthalate (MnOP) (Compound) [exposome-explorer.iarc.fr]
• 21. atsdr.cdc.gov [atsdr.cdc.gov]
• 22. ursel.heudorf.org [ursel.heudorf.org]
• 23. cpsc.gov [cpsc.gov]

Technical Whitepaper: Physicochemical Profiling and Solubility Thermodynamics of Methyl Octyl Phthalate

[1]

Executive Summary

Methyl Octyl Phthalate (MOP), a mixed ester of phthalic acid (CAS: 91485-83-5), presents a unique solubility profile critical for drug formulation, impurity profiling, and toxicological assessment.[1] Unlike symmetric phthalates (e.g., Dimethyl Phthalate or Dioctyl Phthalate), MOP possesses an amphiphilic asymmetry—a short methyl group and a lipophilic octyl chain. This structural duality dictates its differential solubility in polar versus non-polar media.[1][2]

This guide provides a definitive technical analysis of MOP’s solubility thermodynamics, offering a validated analytical workflow for its quantification.[2] We move beyond basic "like dissolves like" heuristics to explore the entropic and enthalpic drivers governing its phase behavior.[2]

Physicochemical Architecture & Theoretical Profiling

To predict solubility behavior, we must first deconstruct the molecule into its interaction pharmacophores.[2] MOP consists of a rigid aromatic core (benzene ring), two ester functionalities (polar/H-bond acceptors), and a flexible C8 alkyl chain (hydrophobic).[1]

Structural Asymmetry and Polarity

The asymmetry of MOP results in a physicochemical profile intermediate between the highly polar Dimethyl Phthalate (DMP) and the lipophilic Di-n-octyl Phthalate (DNOP).[1][2]

Property	Value (Estimated/Lit)	Significance in Solubility
Molecular Weight	292.37 g/mol	Moderate molar volume affects cavity formation energy in solvents.[1][2]
LogP (Octanol/Water)	~4.5 - 5.2	Indicates high lipophilicity; preferential partitioning into lipid bilayers and non-polar solvents.[1][2]
H-Bond Donors	0	Cannot donate protons; poor solubility in protic solvents unless they are also organic (e.g., Ethanol).[1][2]
H-Bond Acceptors	4 (Ester Oxygens)	Allows interaction with polar aprotic solvents (e.g., Acetone, ACN).[1][2]

Hansen Solubility Parameters (HSP)

Solubility is thermodynamically favorable when the cohesive energy density of the solute matches the solvent.[2] Using Group Contribution Methods based on the phthalate core, we derive the HSP vector for MOP:

• Dispersion (

  ): ~16.8 MPa (Driven by the aromatic ring and octyl chain)[1]

• Polarity (

  ): ~8.5 MPa (Driven by the dual ester carbonyls)[1]

• Hydrogen Bonding (

  ): ~4.0 MPa (Weak; limited to acceptance)[1]

Interpretation: MOP requires solvents with moderate dispersion forces and low-to-moderate polarity.[1] It is incompatible with solvents having high

(like water, ).[2]

Thermodynamics of Solubility: Polar vs. Non-Polar

The solubility of MOP is governed by the Gibbs Free Energy of Mixing (

).[1][2]

Non-Polar Solvents (e.g., Hexane, Toluene)

• Mechanism: London Dispersion Forces (Van der Waals).[1][2]

• Thermodynamics: The enthalpy of mixing (

  ) is near zero or slightly exothermic because the cohesive energy of MOP (aromatic/aliphatic) matches that of the solvent.[1][2] The entropy term ( ) drives the dissolution.[2]

• Outcome: High Solubility. MOP is miscible or highly soluble (>100 mg/mL).[1][2]

Polar Protic Solvents (e.g., Water)[1]

• Mechanism: Hydrophobic Effect.[1][2]

• Thermodynamics: Water molecules form an ordered "cage" (clathrate-like structure) around the hydrophobic octyl chain to maximize their own hydrogen bonding.[1][2] This results in a massive decrease in entropy (

  ), making positive (unfavorable).[1]

• Outcome: Insoluble / Trace. Solubility is likely in the microgram/L range (<0.1 mg/L).[1][2]

Polar Aprotic Solvents (e.g., Acetonitrile, Acetone)

• Mechanism: Dipole-Dipole Interactions.[1][2]

• Thermodynamics: The strong dipoles of the solvent interact with the ester carbonyls of MOP.[2] While the octyl chain is solvophobic, the interaction energy of the polar groups compensates.[2]

• Outcome: Soluble. These are ideal solvents for analytical chromatography (HPLC).[1][2]

Solubility Interaction Map

The following diagram illustrates the mechanistic pathways for MOP dissolution.

Caption: Mechanistic divergence in MOP solubility driven by solvent polarity and entropic penalties.

Experimental Protocol: Quantification of MOP

For researchers requiring precise solubility data or impurity quantification, a self-validating HPLC-UV workflow is required.[1][2] MOP is UV-active due to its benzene chromophore (

nm).[1][2]

Method Principles

• Detection: UV Absorbance at 225 nm (Phthalate specific).[1][2]

• Separation: Reversed-Phase Chromatography (RP-HPLC).[1][2] The hydrophobic octyl chain requires a strong organic mobile phase for elution.

• Extraction: Liquid-Liquid Extraction (LLE) using n-Hexane is preferred for aqueous matrices due to the high partition coefficient.[1][2]

Step-by-Step Workflow

Reagents:

• Acetonitrile (HPLC Grade)[1][3]

• Water (Milli-Q / HPLC Grade)[1]

• n-Hexane (Extraction Solvent)[1][4]

• Internal Standard: Benzyl Benzoate (structurally similar, distinct retention time).[1][2]

Protocol:

• Sample Preparation (Solubility Study):

  • Add excess MOP to the target solvent (e.g., water or buffer).

  • Equilibrate at 25°C for 24 hours with constant agitation (shaking water bath).

  • Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved oil.

  • Critical Step: Filter supernatant through a 0.22 µm PTFE filter (hydrophobic) to remove micro-droplets.[1]

• Extraction (For Aqueous Samples):

  • Transfer 1.0 mL of filtered supernatant to a glass vial.

  • Add 1.0 mL n-Hexane.[1][2] Vortex vigorously for 60 seconds.[1][2]

  • Allow phase separation (MOP partitions into Hexane).

  • Collect the upper Hexane layer.[2]

  • Evaporate Hexane to dryness under Nitrogen stream at 40°C.[1][2]

  • Reconstitution: Dissolve residue in 1.0 mL Acetonitrile (matches Mobile Phase).

• HPLC Conditions:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic Acetonitrile:Water (85:15 v/v).[1][2] Note: High organic content is needed to elute the octyl chain.[2]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Injection Volume: 20 µL.

  • Run Time: ~10-12 minutes (MOP expected RT: ~6-8 min).[1][2]

Analytical Logic Flow

The following diagram details the decision matrix and workflow for the experimental validation.

Caption: Analytical workflow for MOP quantification ensuring matrix compatibility.

Comparative Data Summary

The following table synthesizes predicted and literature-interpolated data for MOP solubility across solvent classes.

Solvent Class	Representative Solvent	Solubility Rating	Mechanism	Application
Non-Polar	n-Hexane	High (>10%)	Dispersion Forces	Extraction / Cleanup
Non-Polar	Toluene	High (>10%)	- Stacking + Dispersion	Synthesis Medium
Polar Aprotic	Acetonitrile	High (>10%)	Dipole-Dipole	HPLC Mobile Phase
Polar Aprotic	Acetone	High (>10%)	Dipole-Dipole	Cleaning / Dissolution
Polar Protic	Ethanol	Moderate	Amphiphilic Interaction	Formulation Co-solvent
Polar Protic	Water	Insoluble (<1 mg/L)	Hydrophobic Exclusion	Environmental Fate

References

• National Institute of Standards and Technology (NIST). Methyl octyl phthalate - Gas Chromatography & Mass Spectrometry Data.[1][2] NIST Chemistry WebBook, SRD 69.[2] [Link][1]

• Cheméo. Chemical Properties of Methyl octyl phthalate (CAS 91485-83-5). [Link][1]

• Cousins, I. T., & Mackay, D. (2000).[2] Correlating the physical-chemical properties of phthalate esters using the 'three solubility' approach. Chemosphere.[1][2][5] [Link]

• Abbott, S. Hansen Solubility Parameters: Basics and Applications.[2] [Link]

Sources

• 1. Di-n-octyl phthalate (CAS 117-84-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. benchchem.com [benchchem.com]
• 4. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]

Chemical Stability of Methyl Octyl Ester Under Hydrolytic Conditions

An In-Depth Technical Guide for Pharmaceutical Development

Executive Summary

Methyl octyl ester (Methyl octanoate; CAS 111-11-5) is a medium-chain fatty acid methyl ester (FAME) increasingly utilized in pharmaceutical formulations as a lipophilic permeation enhancer and solvent.[1] While chemically robust under neutral storage conditions, it exhibits significant hydrolytic lability at pH extremes. This guide provides a definitive analysis of its stability profile, mechanistic degradation pathways, and a self-validating experimental protocol for kinetic assessment.

Key Stability Metric: At pH 7.0 (25°C), the estimated half-life (

) is approximately 3.3 years . However, at pH 12.0, this plummets to ~18 minutes , necessitating strict pH control in aqueous formulations.

Chemical Identity & Pharmaceutical Relevance[1][2][3][4][5][6]

Methyl octanoate is the methyl ester of octanoic acid (caprylic acid). Its amphiphilic nature (LogP ~3.32) allows it to intercalate into lipid bilayers, reversibly disrupting barrier integrity to enhance drug delivery.

• IUPAC Name: Methyl octanoate[2]

• Molecular Formula: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  [3][4][5][2][6]

• Molecular Weight: 158.24 g/mol [7][4][2]

• Critical Attribute: As an ester, its primary degradation pathway is hydrolysis, yielding octanoic acid (a weak acid, pKa ~4.89) and methanol (toxicological concern in high volumes).

Mechanistic Underpinnings of Hydrolysis

The hydrolysis of methyl octanoate follows distinct mechanisms depending on the pH environment. Understanding these pathways is crucial for predicting stability in complex matrices.

2.1 Base-Catalyzed Hydrolysis ( Mechanism)

In alkaline environments (pH > 8), hydrolysis is rapid and irreversible (saponification). The hydroxide ion acts as a potent nucleophile, attacking the carbonyl carbon.[8] This is the dominant instability risk during processing or in basic formulations.

2.2 Acid-Catalyzed Hydrolysis ( Mechanism)

In acidic environments (pH < 4), the reaction is reversible and driven by the protonation of the carbonyl oxygen, making the carbon more electrophilic for water attack.

2.3 Visualization of Hydrolytic Pathways

The following diagram illustrates the bifurcated degradation logic based on pH conditions.

Caption: Dual mechanistic pathways for methyl octanoate hydrolysis. Red path indicates rapid, irreversible base catalysis; Green path indicates reversible acid catalysis.

Quantitative Stability Profile

The hydrolytic rate follows pseudo-first-order kinetics when water is in excess (typical pharmaceutical buffer). The observed rate constant (

) is the sum of contributions from acid ( ), base ( ), and neutral ( ) catalysis:

For methyl octanoate, the base-catalyzed second-order rate constant (

) is estimated at at 25°C. The acid-catalyzed rate is significantly slower (typically to for aliphatic methyl esters).

Table 1: Estimated Half-Life ( ) at 25°C

Data derived from

and standard Arrhenius approximations.

pH Condition	(M)	( )	Estimated	Stability Classification
pH 1.0 (0.1M HCl)		~ (Acid driven)	~19 Hours	Labile
pH 4.0 (Acetate)		Negligible	> 5 Years	Stable
pH 7.0 (Phosphate)			~3.3 Years	Stable
pH 9.0 (Borate)			~12 Days	Intermediate
pH 12.0 (NaOH)			~18 Minutes	Critical Instability

Implication: Formulations containing methyl octanoate must be buffered between pH 4.0 and 7.5 to ensure shelf-life.

Experimental Protocol: Determination of Hydrolytic Kinetics

To validate stability for a specific formulation (accounting for co-solvents or surfactants), use the following "Gold Standard" protocol. This method utilizes GC-FID (Gas Chromatography - Flame Ionization Detection) for specificity, as UV detection of aliphatic esters is poor.

4.1 Reagents & Equipment[9]

• Analyte: Methyl Octanoate (>99% purity).[4][2]

• Internal Standard (IS): Methyl Decanoate (structurally similar, distinct retention time).

• Solvent: Acetonitrile (ACN) for quenching.

• Buffers: HCl (pH 1, 2), Acetate (pH 4, 5), Phosphate (pH 6, 7, 8), Borate (pH 9, 10).

• Apparatus: Thermostated water bath (±0.1°C), GC-FID system with DB-Wax column.

4.2 Workflow Visualization

The following diagram outlines the self-validating experimental loop.

Caption: Kinetic workflow for determining ester hydrolysis rates. The use of an Internal Standard (IS) and R² validation step ensures data integrity.

4.3 Step-by-Step Methodology

• Stock Solution: Prepare a 10 mM stock of Methyl Octanoate in Methanol.

• Reaction Setup:

  • Pre-heat 50 mL of buffer (e.g., pH 9.0) to 25°C.

  • Inject 500 µL of Stock Solution into the buffer (

    ). Vortex for 10s.

• Sampling:

  • At predetermined intervals (e.g., 0, 5, 10, 20, 40, 60 min for basic pH; days for neutral pH), remove 1 mL of reaction mixture.

• Quenching (Critical Step):

  • Immediately transfer the 1 mL sample into a vial containing 1 mL of cold Acetonitrile containing the Internal Standard (Methyl Decanoate, 100 µM).

  • Why? ACN denatures enzymes (if present) and dilutes reactants. The pH shift/dilution halts the hydrolysis.

• Analysis:

  • Inject 1 µL into GC-FID.

  • Calculate the Area Ratio (

    ).

• Calculation:

  • Plot

    vs. Time.[10][11]

  • The slope

    .

  • Calculate

    .

Factors Influencing Stability in Formulation

Beyond pH, three factors critically alter the stability profile of methyl octanoate in drug development:

• Surfactant Effects (Micellar Catalysis):

  • Since methyl octanoate is often used in emulsions, its partitioning into surfactant micelles can protect it from hydrolysis. The ester bond is buried in the hydrophobic core, shielded from aqueous

    or .

  • Note: Conversely, if the surfactant has acidic/basic headgroups, it may locally accelerate hydrolysis.

• Co-solvents (Dielectric Constant):

  • Adding ethanol or propylene glycol reduces the dielectric constant of the medium.

  • Effect: For reaction between an ion (

    ) and a neutral molecule (Ester), reducing polarity typically decreases the reaction rate, enhancing stability.

• Enzymatic Activity:

  • In vivo (or in biological media), Carboxylesterases will hydrolyze methyl octanoate rapidly, regardless of pH. This is desirable for prodrug activation but detrimental for ex vivo stability. Always use esterase inhibitors (e.g., PMSF) during bioanalysis.

References

• PubChem. (2025).[2] Methyl Octanoate - Compound Summary. National Library of Medicine. [Link]

• Larson, R. A., & Weber, E. J. (1994). Reaction Mechanisms in Environmental Organic Chemistry. CRC Press. (Source for general ester hydrolysis kinetics).

• Mabey, W., & Mill, T. (1978). Critical review of hydrolysis of organic compounds in water under environmental conditions. Journal of Physical and Chemical Reference Data, 7(2), 383-415. [Link] (Source for base-catalyzed rate constants of fatty acid esters).

Sources

• 1. zhishangchem.com [zhishangchem.com]
• 2. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl octanoate (111-11-5) at Nordmann - nordmann.global [nordmann.global]
• 4. chemimpex.com [chemimpex.com]
• 5. CAS 111-11-5: Methyl octanoate | CymitQuimica [cymitquimica.com]
• 6. METHYL HEXANOATE AND METHYL OCTANOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Strategies For Managing 4-methyl Octanoic Acid Levels | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. internationaljournalssrg.org [internationaljournalssrg.org]
• 10. scribd.com [scribd.com]
• 11. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note: High-Recovery Isolation of Methyl Octyl Ester (Methyl Octanoate) from Aqueous Matrices via Solid-Phase Extraction (SPE)

Abstract

This application note details a robust Solid-Phase Extraction (SPE) protocol for the isolation of Methyl Octyl Ester (Methyl Octanoate, CAS 111-11-5) from water. Unlike generic fatty acid methyl ester (FAME) protocols, this guide addresses the specific challenges of handling semi-volatile, moderately lipophilic esters. We compare silica-based C18 sorbents against polymeric Divinylbenzene (DVB) phases, providing a self-validating workflow that minimizes evaporative loss—a critical failure point in volatile ester analysis.

Introduction & Chemical Context

Methyl octanoate is a medium-chain fatty acid methyl ester widely used as a flavor toxicant, fragrance ingredient, and biodiesel surrogate. Its extraction from aqueous matrices is governed by its physicochemical properties:

• Lipophilicity: LogP ~3.32, indicating strong affinity for non-polar stationary phases.

• Volatility: Boiling point ~193°C. While not highly volatile, it is susceptible to losses during aggressive solvent evaporation (blow-down) steps.

• Hydrolytic Stability: As an ester, it is prone to hydrolysis under high pH (saponification) and, to a lesser extent, low pH.

Why SPE over Liquid-Liquid Extraction (LLE)? While LLE is traditional, it often requires large volumes of chlorinated solvents and suffers from emulsion formation in complex water matrices. SPE offers higher enrichment factors (up to 1000x), reduced solvent usage, and the ability to automate the critical drying steps necessary for downstream Gas Chromatography (GC) analysis.

Method Development Strategy

Sorbent Selection: The "Dewetting" Factor

Two primary sorbent classes are suitable for this application. The choice depends on the required robustness.

Feature	C18 (Octadecyl-bonded Silica)	Polymeric (DVB or HLB)
Mechanism	Non-polar Van der Waals interactions.	Hydrophobic interaction + π-π bonding.
Risk Factor	High: If the sorbent dries out during loading, recovery drops to <50% (Phase Collapse).	Low: Water-wettable polymers maintain retention even if dried under vacuum.
Recommendation	Suitable for strictly controlled automated flows.	Preferred for manual processing or variable sample batches.

Solvent System Design

• Conditioning: Methanol (MeOH) is required to solvate the alkyl chains of the sorbent.

• Wash Step: A 5-10% MeOH/Water wash removes polar interferences (humic acids, salts) without eluting the target ester.

• Elution: Ethyl Acetate (EtOAc) is the superior choice over Methylene Chloride (DCM) for this specific application. EtOAc is compatible with GC-FID/MS, poses lower toxicity risks, and has a boiling point (77°C) that allows for concentration without stripping the methyl octanoate.

Experimental Protocol

Materials & Reagents[1]

• Target Analyte: Methyl Octanoate (≥99%).[1]

• Matrix: Reagent grade water (spiked) or environmental water sample.

• SPE Cartridge:

  • Option A (Robust): Polymeric DVB/NVP (e.g., Oasis HLB or Strata-X), 200 mg / 6 mL.

  • Option B (Standard): C18 end-capped, 500 mg / 6 mL.

• Solvents: Methanol (HPLC grade), Ethyl Acetate (residue free), Sodium Sulfate (anhydrous).

Sample Pre-Treatment

Crucial Step: Do not acidify to pH < 2 if holding samples for >24 hours, as this promotes acid-catalyzed hydrolysis of the ester.

• Collect water sample in amber glass (prevent photodegradation).

• Add 5% Methanol (v/v) to the sample.

  • Why? This acts as a "wetting agent" to prevent methyl octanoate from sticking to the glass container walls.

Step-by-Step Workflow

Step 1: Conditioning[2]

• Apply: 5 mL MeOH. Flow: 2-4 mL/min.

• Apply: 5 mL Reagent Water.

• Critical (C18 only): Do not allow the cartridge to go dry.[2] If air enters the bed, repeat conditioning.

Step 2: Loading

• Load: 100 mL - 500 mL of sample.

• Flow Rate: 5-10 mL/min.

• Note: Faster flow rates (>15 mL/min) decrease interaction time, leading to "breakthrough" where the analyte exits before binding.

Step 3: Interference Wash

• Apply: 5 mL of 5% MeOH in Water.

• Action: Discard waste. This removes salts and highly polar organics.

Step 4: Sorbent Drying (The "GC Protection" Step)

• Action: Apply full vacuum for 10-15 minutes.

• Why? Residual water is immiscible with Ethyl Acetate and will cause phase separation in the collection vial, ruining GC injection liners.

Step 5: Elution

• Solvent: Ethyl Acetate.[3][4]

• Volume: 2 x 2 mL aliquots.

• Technique: Apply the first 2 mL, allow it to soak the bed for 1 minute (stops flow), then elute slowly. Repeat with the second aliquot.

Step 6: Post-Elution Drying (Optional but Recommended)

• Pass the eluate through a small pipette column packed with 1g anhydrous Sodium Sulfate (

  ) to remove trace moisture.

Step 7: Concentration (CAUTION)

• Method: Nitrogen blow-down at ambient temperature.

• Stop Point: Concentrate to exactly 1.0 mL. DO NOT evaporate to dryness. Methyl octanoate will co-evaporate, resulting in massive quantitative losses.

Visual Workflow (Graphviz)

Figure 1: Decision logic and operational workflow for the isolation of methyl octanoate. Note the critical drying steps required for GC compatibility.

Troubleshooting & Optimization (Self-Validating System)

To ensure the method is working correctly, use this diagnostic table.

Observation	Root Cause	Corrective Action
Low Recovery (<60%)	Evaporative Loss	Stop N2 blow-down at 1 mL. Do not use heat >30°C.
Low Recovery (<60%)	Breakthrough	Reduce loading flow rate. Check if sample volume exceeds sorbent capacity (breakthrough volume).
Cloudy Eluate	Residual Water	Increase vacuum drying time (Step 4) or use more .
Variable Retention times	Hydrolysis	Ensure sample pH is neutral (6-8). Process samples within 48 hours.
Ghost Peaks	Plasticizer Contamination	Use glass reservoirs and PTFE tubing. Esters extract phthalates from PVC plastics.

References

• United States Environmental Protection Agency (EPA). (1995). Method 525.2: Determination of Organic Compounds in Drinking Water by Liquid-Solid Extraction and Capillary Column Gas Chromatography/Mass Spectrometry.[5][6][7] Revision 2.0. [Link][6]

• PubChem. (n.d.). Methyl Octanoate (Compound Summary).[8][9] National Library of Medicine. [Link]

• Biotage. (n.d.). Extraction of Semi-Volatile Compounds from Drinking Water Using Automated SPE. Application Note. [Link]

Sources

• 1. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. biotage.com [biotage.com]
• 4. SPE Phase and Solvent Selection | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. unitedchem.com [unitedchem.com]
• 6. settek.com [settek.com]
• 7. epa.gov [epa.gov]
• 8. echemi.com [echemi.com]
• 9. CAS 111-11-5: Methyl octanoate | CymitQuimica [cymitquimica.com]

Sample preparation for quantifying methyl octyl phthalate in biological matrices

Application Note: High-Fidelity Quantitation of Methyl Octyl Phthalate (MOP) in Biological Matrices

Abstract & Scope

This technical guide details the protocol for the extraction and quantification of Methyl Octyl Phthalate (MOP) (CAS: 91485-83-5) in biological matrices (plasma, serum, urine). MOP is an asymmetric phthalate diester (

), chemically distinct from symmetric congeners like Di-n-octyl phthalate (DnOP). Due to its ubiquity in laboratory plastics and solvents, this protocol enforces a "Zero-Blank" contamination control strategy.

Target Audience: Bioanalytical chemists, toxicologists, and drug safety researchers. Key Challenge: Differentiating the analyte from background laboratory contamination and achieving high recovery of an asymmetric lipophilic ester.

The "Zero-Blank" Directive: Contamination Control

Expert Insight: The primary failure mode in phthalate analysis is not instrument sensitivity, but background interference. MOP is a common plasticizer impurity. A signal in your "blank" invalidates the entire run.

Mandatory Laboratory Hygiene:

• Glassware Baking: All borosilicate glassware (vials, pipettes, funnels) must be baked at 400°C for 4 hours to mineralize organic residues.

• Solvent Sourcing: Use only "Phthalate-Free" or "GC-Capillary Grade" solvents. Test every new lot by concentrating 100 mL to 1 mL and analyzing before use.

• Plastic Ban: strictly NO plastic pipette tips, Eppendorf tubes, or parafilm. Use:

  • Glass syringes (Hamilton type) for liquid transfer.

  • Teflon (PTFE) lined caps.

  • Aluminum foil (solvent-rinsed) instead of Parafilm.

Workflow 1: Contamination Control Decision Tree

Figure 1: Decision logic for material selection to ensure a zero-background baseline.

Chemical Properties & Internal Standards

Property	Methyl Octyl Phthalate (MOP)	Reference Standard
CAS Number	91485-83-5	--
Molecular Formula		--
Molecular Weight	292.37 g/mol	--
LogP (Octanol/Water)	~5.8 (Estimated)	High Lipophilicity
Internal Standard (IS)	DnOP-d4 (Di-n-octyl phthalate-d4)	Best Surrogate (Structural Match)
Alternative IS	BBP-d4 (Benzyl butyl phthalate-d4)	Acceptable (Asymmetric Match)

Note: Commercial MOP-d4 is rare. DnOP-d4 is the preferred surrogate due to similar retention time and ionization efficiency.

Sample Preparation Protocols

Method A: Liquid-Liquid Extraction (LLE) for Plasma/Serum

Best for: High-throughput, cost-effective analysis of lipophilic parents.

Reagents:

• Extraction Solvent: MTBE (Methyl tert-butyl ether) / Hexane (50:50 v/v) .

  • Why? MTBE disrupts protein binding; Hexane ensures phase separation and selectivity for non-polar MOP.

• IS Solution: DnOP-d4 in Acetone (1 µg/mL).

Protocol Steps:

• Thaw plasma samples on ice.

• Aliquot 500 µL plasma into a glass centrifuge tube (10 mL capacity).

• Spike 10 µL of IS Solution. Vortex 10 sec.

• Add 3 mL of Extraction Solvent (MTBE/Hexane).

• Agitate on a mechanical shaker for 20 mins at room temperature.

  • Critical: Vigorous shaking is required to extract MOP from lipoprotein complexes.

• Centrifuge at 3,000 x g for 10 mins at 4°C.

• Transfer the upper organic layer (supernatant) to a new glass tube using a glass syringe .

  • Caution: Do not disturb the protein interface (buffy coat).

• Evaporate to dryness under a gentle stream of Nitrogen (

  ) at 35°C.

• Reconstitute in 100 µL Isooctane (for GC-MS) or Methanol (for LC-MS).

• Transfer to a glass autosampler vial with a PTFE-lined cap.

Method B: Solid Phase Extraction (SPE) for Urine

Best for: Cleaner extracts, removing salts and polar metabolites.

Materials:

• Cartridge: Glass-barreled C18 or HLB (Hydrophilic-Lipophilic Balance) cartridge (200 mg).

  • Warning: Avoid standard polypropylene SPE cartridges. If glass is unavailable, pre-wash plastic cartridges with 10 mL Hexane followed by 10 mL Acetone.

Protocol Steps:

• Condition SPE cartridge: 3 mL Acetone

  3 mL Methanol 3 mL Water.

• Load 1 mL Urine (spiked with IS) at a flow rate of 1 mL/min.

• Wash with 3 mL 5% Methanol in Water. (Removes salts/polar interferences).

• Dry cartridge under vacuum for 5 mins.

• Elute MOP with 2 x 1.5 mL Ethyl Acetate .

  • Why Ethyl Acetate? It is strong enough to elute the diester but volatile enough for concentration.

• Evaporate and Reconstitute as in Method A.

Workflow 2: Extraction Protocol Visualization

Figure 2: Liquid-Liquid Extraction (LLE) workflow optimized for lipophilic phthalate recovery.

Instrumental Analysis (GC-MS/MS)

Gas Chromatography is preferred over LC-MS for parent diesters due to better chromatographic resolution from matrix lipids and distinct fragmentation patterns.

System: Agilent 7890/7000 (or equivalent triple quad). Column: DB-5ms UI or Rxi-5Sil MS (30m x 0.25mm x 0.25µm). Carrier Gas: Helium @ 1.2 mL/min (Constant Flow). Inlet: Splitless, 280°C. Liner: Deactivated glass wool (replace every 50 injections).

Temperature Program:

• 60°C (hold 1 min)

• 20°C/min to 220°C

• 5°C/min to 280°C

• 20°C/min to 310°C (hold 5 min)

MS/MS Parameters (EI Mode, 70 eV):

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)
MOP	149.0 (Phthalic anhydride)	121.0	65.0	15 / 25
MOP (Alt)	163.0 (Methyl-ester fragment)	77.0	149.0	10 / 15
DnOP-d4 (IS)	153.0	125.0	--	15

Note: The m/z 149 ion is characteristic for all phthalates. For specific identification of MOP vs. other phthalates, retention time matching is critical. The m/z 163 ion (loss of octyl chain) is less abundant but more specific to the methyl-ester moiety.

Validation Criteria (FDA Bioanalytical Guidelines)

Parameter	Acceptance Criteria
Linearity	(Range: 1 - 1000 ng/mL)
Recovery	85% - 115%
Precision (CV)	< 15% (Inter-day & Intra-day)
Matrix Effect	± 15% (Compare spiked post-extraction vs. solvent std)
Blank Cleanliness	Signal < 20% of LLOQ (Lower Limit of Quantitation)

References

• Centers for Disease Control and Prevention (CDC). (2021). Laboratory Procedure Manual: Phthalates and Plasticizers Metabolites in Urine.Link

• U.S. Environmental Protection Agency (EPA). (2014). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).Link

• BenchChem. (2025). Strategies to reduce instrument contamination for trace phthalate analysis.Link

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.Link

• National Institutes of Health (PubChem). (2025). Methyl Octyl Phthalate (Compound Summary).[1]Link

Sources

• 1. 1-O-methyl 2-O-octyl benzene-1,2-dicarboxylate | CAS:91485-83-5 | Atomaxchem [en.atomaxchem.com]

Application Note: Catalytic Transesterification Methods for Producing Methyl Octyl Phthalate (MOP)

Executive Summary

Methyl Octyl Phthalate (MOP) represents a specialized class of asymmetric phthalate esters, utilized to fine-tune the solvation and plasticization properties of polymers where neither dimethyl phthalate (DMP) nor dioctyl phthalate (DOP) offers the precise viscosity or volatility profile required.

While industrial synthesis of phthalates typically proceeds via the esterification of phthalic anhydride, transesterification offers a distinct advantage when upgrading lower-value esters (like DMP) or recycling waste streams. However, synthesizing an asymmetric mixed ester (Methyl-Octyl) from a symmetric diester (Dimethyl) presents a significant thermodynamic challenge: product scrambling .

This guide provides two validated protocols to navigate this equilibrium:

• Homogeneous Titanate Catalysis: The industrial standard for high reaction rates.

• Heterogeneous Solid Acid Catalysis: A "green" alternative offering superior product separation.

Scientific Principles & Reaction Logic[1]

The Scrambling Challenge

Transesterification of Dimethyl Phthalate (DMP) with Octanol (2-Ethylhexanol or n-Octanol) is a stepwise reversible reaction.

• Step 1 (Desired): DMP + Octanol

  MOP + Methanol

• Step 2 (Over-reaction): MOP + Octanol

  DOP + Methanol

Expert Insight: The reaction is statistically driven. If driven to full conversion with excess octanol, the product will be 100% DOP. To obtain the asymmetric MOP, one must arrest the reaction at partial conversion or strictly control the molar ratio (1:1). Even then, disproportionation (

) is a constant risk at high temperatures.

Reaction Mechanism (Lewis Acid Catalysis)

The most effective catalysts for this transformation are Lewis acids, particularly Tetra-n-butyl titanate (TnBT). The titanium center coordinates with the carbonyl oxygen of the ester, increasing the electrophilicity of the carbonyl carbon, facilitating the nucleophilic attack of the octanol.

Figure 1: Mechanism of Titanate-mediated transesterification. Note the dashed red line indicating the risk of re-reaction leading to DOP.

Protocol 1: Homogeneous Titanate Catalysis (Standard)

Applicability: High-throughput synthesis where catalyst recovery is secondary to reaction speed. Catalyst: Tetra-n-butyl titanate (TnBT) or Tyzor® TPT.

Materials

• Substrate: Dimethyl Phthalate (DMP) (>99%).

• Reagent: 1-Octanol or 2-Ethylhexanol (Anhydrous).

• Catalyst: Tetra-n-butyl titanate (TnBT).

• Apparatus: 3-neck round bottom flask, Dean-Stark trap (or fractionation column), Nitrogen inlet, Mechanical stirrer.

Step-by-Step Methodology

• Stoichiometry Setup:

  • Charge the reactor with DMP (1.0 mol) and Octanol (1.0 - 1.2 mol) .

  • Note: Do not use a large excess of octanol (e.g., >2.0 mol) as this forces the reaction toward the diester (DOP). A slight excess (1.2) favors the conversion of DMP to MOP without rapidly pushing to DOP.

• Catalyst Addition:

  • Heat the mixture to 100°C under a gentle Nitrogen stream to remove any trace moisture (Titanates hydrolyze instantly in water).

  • Inject TnBT (0.5 - 1.0 wt% relative to DMP) via septum.

• Reaction Phase:

  • Increase temperature to 140°C - 160°C .

  • Methanol (bp 64.7°C) will begin to evolve.

  • Critical Control Point: Monitor the volume of Methanol collected. For 1.0 mol of DMP, theoretical methanol removal for MOP formation is 1.0 mol (approx. 40 mL).

  • Stop the reaction immediately when Methanol recovery reaches 90-95% of the theoretical value for mono-substitution .

• Quenching:

  • Cool rapidly to <80°C.

  • Add 2% aqueous Na2CO3 to hydrolyze and deactivate the titanate catalyst (forms TiO2 precipitate).

• Purification:

  • Filter the TiO2 solids.[1]

  • Perform vacuum distillation.

    • Fraction 1: Residual Methanol/Octanol.

    • Fraction 2: Unreacted DMP.

    • Fraction 3: Methyl Octyl Phthalate (Target) .

    • Residue: Dioctyl Phthalate (DOP).

Protocol 2: Heterogeneous Solid Acid Catalysis (Advanced)

Applicability: Green chemistry applications requiring catalyst reuse and high product purity. Catalyst: Sulfated Zirconia (SO4/ZrO2) or Metal Tungstates (ZrW).

Materials

• Catalyst: Sulfated Zirconia (calcined at 600°C) or commercially available Amberlyst-15 (if T < 120°C).

• Solvent: Solvent-free conditions are preferred to maximize kinetics.

Step-by-Step Methodology

• Catalyst Activation:

  • Activate the solid acid catalyst at 120°C under vacuum for 2 hours to remove physisorbed water.

• Reaction Setup:

  • Mix DMP (1.0 mol) and Octanol (1.0 mol) .

  • Add Activated Catalyst (5 - 10 wt%) .

• Process:

  • Heat to 150°C with vigorous stirring (500+ rpm) to overcome mass transfer limitations.

  • Use a fractionating column (Vigreux) to selectively remove Methanol while refluxing Octanol back into the flask.

• Kinetic Control:

  • Sample the mixture every 30 minutes for GC analysis.

  • Terminate reaction when the ratio of MOP : DOP is maximal (typically around 40-50% conversion of DMP).

• Work-up:

  • Filter the hot reaction mixture to recover the catalyst.

  • The catalyst can be washed with acetone and calcined for reuse.

Analytical Validation & Quality Control

To validate the synthesis, you must distinguish between the starting diester (DMP), the target mixed ester (MOP), and the over-reaction product (DOP).

Gas Chromatography (GC-FID/MS) Conditions

• Column: DB-5ms or HP-5 (30m x 0.25mm).

• Carrier: Helium @ 1 mL/min.

• Oven Program: 100°C (1 min)

  20°C/min 280°C (hold 5 min).

• Retention Order:

  • Methanol (Solvent peak)

  • Octanol[2]

  • Dimethyl Phthalate (DMP)[3][4]

  • Methyl Octyl Phthalate (MOP)

  • Dioctyl Phthalate (DOP)

Performance Comparison Table

Feature	Homogeneous (Titanate)	Heterogeneous (Solid Acid)
Reaction Rate	Very High ( )	Moderate ( )
Selectivity (MOP)	Lower (prone to scrambling)	Higher (surface steric constraints)
Catalyst Removal	Hydrolysis + Filtration (Destructive)	Simple Filtration (Reusable)
Water Tolerance	Low (Deactivates)	Moderate (Depending on support)
Cost	Low CAPEX, High OPEX (Waste)	High CAPEX (Catalyst), Low OPEX

Experimental Workflow Diagram

Figure 2: Workflow for the controlled synthesis of Methyl Octyl Phthalate.

References

• Dorf Ketal. (n.d.). Tyzor® Organic Titanates and Zirconates for Esterification and Transesterification.[5] Retrieved from

• De Vos, D. E., et al. (2021). Catalytic upcycling of PVC waste-derived phthalate esters into safe, hydrogenated plasticizers. KU Leuven. Retrieved from

• Winfield, J. D., et al. (2019). Internal Catalysis in Covalent Adaptable Networks: Phthalate Monoester Transesterification. Journal of the American Chemical Society. Retrieved from

• Pillai, U. R., & Sahle-Demessie, E. (2004). Metal(IV) tungstates as solid acid catalysts for the synthesis of phthalate diester. Indian Journal of Chemical Technology. Retrieved from

• Wang, H., et al. (2014). Synthesis of dioctyl phthalate using acid functionalized ionic liquid as catalyst. Chemical Engineering Journal. Retrieved from

Sources

• 1. Esterification vs. transesterification – comparison of DOTP production methods - Oxoplast [oxoplast.com]
• 2. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular insights into the catalytic mechanism of plasticizer degradation by a monoalkyl phthalate hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zaguan.unizar.es [zaguan.unizar.es]
• 5. dkatalyst.com [dkatalyst.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Benzenedicarboxylic Acid, Methyl Octyl Ester

Welcome to the technical support center for the synthesis of 1,2-Benzenedicarboxylic acid, methyl octyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize the yield and purity of your product.

I. Reaction Overview and Key Challenges

The synthesis of 1,2-Benzenedicarboxylic acid, methyl octyl ester, a mixed ester of phthalic acid, typically proceeds via a two-step esterification of phthalic anhydride. The first step, the formation of the monoester, is generally rapid. The subsequent esterification to the diester is the rate-limiting and equilibrium-driven step, presenting the primary challenge to achieving high yields.[1][2]

Key factors influencing the yield include reaction equilibrium, catalyst choice, reaction temperature, and water removal.[3][4] This guide will address common issues related to these factors and provide actionable solutions.

Experimental Workflow Overview

Caption: General workflow for the synthesis of 1,2-Benzenedicarboxylic acid, methyl octyl ester.

II. Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, providing potential causes and recommended solutions.

Issue 1: Low Overall Yield

A low yield of the final diester product is the most common issue. This can often be attributed to the reversible nature of the Fischer-Speier esterification reaction.[5][6][7]

Potential Cause	Explanation	Recommended Solution
Reaction has reached equilibrium.	The esterification reaction is reversible. Without intervention, the reaction will reach a point where the rate of ester formation equals the rate of hydrolysis, limiting the yield.[4][5][7]	To shift the equilibrium towards the products, either use a large excess of one of the reactant alcohols or, more effectively, remove the water byproduct as it forms.[2][4] A Dean-Stark apparatus is commonly used for azeotropic removal of water with a suitable solvent like toluene.[6][8]
Inefficient Water Removal.	If the Dean-Stark trap is not functioning correctly, or the chosen azeotroping solvent is not optimal, water will remain in the reaction mixture, preventing the equilibrium from shifting forward.	Ensure the Dean-Stark trap is set up correctly and that the solvent forms an azeotrope with water. Toluene is a common choice.[6][8] The reaction temperature must be sufficient to distill the azeotrope.
Suboptimal Catalyst.	The choice and amount of acid catalyst are crucial. While strong acids like sulfuric acid can be effective, they can also promote side reactions, such as dehydration of the alcohol, especially at higher temperatures.[9]	Para-toluenesulfonic acid (p-TSA) is a good alternative, as it is a solid and generally leads to fewer side products.[2][9] The optimal catalyst concentration should be determined experimentally, but a typical starting point is 0.5-2% by weight of the limiting reagent.
Insufficient Reaction Time or Temperature.	Esterification is often a slow process.[10] If the reaction is not allowed to proceed for a sufficient duration or at an adequate temperature, it may not reach completion.	Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or by measuring the amount of water collected in the Dean-Stark trap. Typical reaction times can range from several hours to overnight.[8][10] Reaction temperatures are often dictated by the boiling point of the solvent used for azeotropic water removal, typically in the range of 140-180°C.[11][12]

Issue 2: Presence of Unreacted Monoester

The presence of a significant amount of the monoester (monomethyl phthalate or monooctyl phthalate) in the final product indicates an incomplete second esterification step.

Potential Cause	Explanation	Recommended Solution
Incomplete second esterification.	The second esterification step is generally slower than the first.[2] Insufficient reaction time or suboptimal conditions will lead to the accumulation of the monoester.	Increase the reaction time and ensure efficient water removal. A higher reaction temperature may also be beneficial, but be mindful of potential side reactions.
Stoichiometry of Alcohols.	An incorrect molar ratio of the alcohols can lead to the preferential formation of one monoester and hinder the formation of the mixed diester.	Carefully control the stoichiometry of methanol and octanol. While an excess of one alcohol can be used to drive the reaction, a significant imbalance may not be ideal for forming the mixed ester. A molar ratio of phthalic anhydride to total alcohol of 1:2.1 to 1:5.0 is often employed.[11]

Issue 3: Product Discoloration

A colored final product suggests the formation of impurities, often due to side reactions at elevated temperatures.

Potential Cause	Explanation	Recommended Solution
Side reactions at high temperatures.	High reaction temperatures, especially in the presence of strong acid catalysts like sulfuric acid, can lead to the formation of colored byproducts.[2][9]	Use a milder catalyst like p-TSA or a solid acid catalyst.[13] If possible, conduct the reaction at the lower end of the effective temperature range.
Oxidation.	The reaction mixture may be susceptible to oxidation at high temperatures, leading to colored impurities.	Consider running the reaction under an inert atmosphere, such as nitrogen or argon, to minimize oxidation.
Contaminated Reagents.	Impurities in the starting materials can also contribute to discoloration.	Use high-purity phthalic anhydride, methanol, and octanol.

Issue 4: Difficult Purification

Separating the desired mixed ester from unreacted starting materials, monoesters, and any side products can be challenging.

Potential Cause	Explanation	Recommended Solution
Similar boiling points of components.	The boiling points of the desired product and potential impurities, such as dioctyl phthalate or dimethyl phthalate, may be close, making separation by distillation difficult.	Optimize the reaction to minimize the formation of these byproducts. For purification, fractional distillation under reduced pressure is recommended. Alternatively, column chromatography can be an effective purification method.
Hydrolysis during workup.	Phthalate esters can hydrolyze under acidic or basic conditions.[14] The workup procedure should be designed to minimize this.	Neutralize the reaction mixture carefully with a mild base, such as sodium bicarbonate solution, before extraction. Avoid strong acids or bases during the workup.

III. Frequently Asked Questions (FAQs)

Q1: What is the typical reaction mechanism for this synthesis?

A1: The synthesis of 1,2-Benzenedicarboxylic acid, methyl octyl ester follows the Fischer-Speier esterification mechanism. This is an acid-catalyzed nucleophilic acyl substitution.[6][15]

Sources

• 1. Thermodynamics and Kinetics of Dioctyl Phthalate Synthesis Process-Academax [academax.com]
• 2. researchgate.net [researchgate.net]
• 3. sciforum.net [sciforum.net]
• 4. quora.com [quora.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. Fischer Esterification Mechanism: Steps, Equation & Examples [vedantu.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. US2760972A - Method of making phthalate esters - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. CN104592030B - Method for synthesizing phthalate compounds - Google Patents [patents.google.com]
• 12. (PDF) Esterification of phthalic anhydride with n-Butanol using eco-friendly solid acid catalyst-sulfamic acid [academia.edu]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism [jove.com]

Minimizing background phthalate contamination during methyl octyl ester analysis

Welcome to the Trace Analysis Support Center . I am Dr. Aris, your Senior Application Scientist.

You are dealing with a classic analytical conflict: analyzing a semi-volatile fatty acid derivative (Methyl Octyl Ester , typically Methyl Octanoate) while battling the most ubiquitous contaminant in modern chemistry—Phthalates .

Because phthalates (like DBP and DEHP) and fatty acid methyl esters (FAMEs) share similar solubility profiles and can elute in similar chromatographic windows, "background noise" is not just an annoyance—it is a quantification killer.

Below is your Zero-Blank Technical Guide , structured to eliminate contamination at the source and optimize your GC-MS method for specificity.

Module 1: The "Zero-Blank" Protocol (Pre-Analysis)

Q: I am using high-grade solvents, but my method blank still shows phthalate peaks (m/z 149). Where is it coming from?

A: "High grade" does not mean "phthalate-free." Phthalates are lipophilic plasticizers found in cap liners, parafilm, and even the air handling systems of standard labs. You must establish a closed-loop glass ecosystem .

The Decontamination Workflow

Phthalates are not easily removed by simple solvent rinsing because they smear rather than dissolve. You must use thermal degradation.

Protocol: Glassware Calcination

• Wash: Detergent wash followed by copious deionized water rinses.

• Solvent Rinse: Rinse with Acetone (to remove water) followed by Hexane (to remove lipids).

• Calcination (The Critical Step): Place glassware in a muffle furnace.

  • Temperature: 400°C (Minimum).

  • Duration: 4 hours.

  • Why: Phthalates decompose rapidly above 300°C. Solvent washing alone often redistributes traces from the solvent surface to the glass wall.

• Storage: Cover openings immediately with Heavy-Duty Aluminum Foil (pre-rinsed with hexane) upon cooling. Do not use Parafilm.

Visual: The Contamination Defense Layer

Caption: Thermal destruction (Calcination) is the only guarantee for phthalate removal. Solvent rinsing alone is insufficient.[1]

Module 2: Instrument Configuration (GC-MS)

Q: My blank is clean, but when I inject, I see a massive background. Is my column bleeding?

A: It is likely your Inlet System , not the column stationary phase. The injection port is the hottest point of contact for septa and O-rings, which are polymeric.

Hardware Hardening Checklist

Component	Standard Material (AVOID)	Required Material (USE)	Technical Rationale
Vial Septa	Standard Red Rubber / Silicone	PTFE-Faced Silicone	The PTFE (Teflon) barrier prevents solvent vapors from extracting plasticizers from the silicone backing.
Inlet Septa	Standard High-Temp	BTO (Bleed Temperature Optimized)	BTO septa are pre-conditioned to minimize siloxane and phthalate bleed at high inlet temps (>250°C).
Inlet Liner	Glass Wool (Untreated)	Deactivated Cyclo-Double Gooseneck	Untreated glass wool has active sites that trap phthalates, releasing them slowly (ghost peaks). Gooseneck design prevents sample contact with the metal inlet seal.
O-Rings	Viton / Rubber	Graphite or Kalrez	Standard O-rings outgas plasticizers continuously at inlet temperatures.

Critical Step: The "Bake-Out" Sequence Before running your Methyl Octyl Ester sequence:

• Set Inlet to 300°C.

• Set Column Oven to 300°C (or max limit).

• Gas Saver Mode: OFF. High split flow (e.g., 50:1) sweeps contaminants out of the inlet.

• Run for 60 minutes.

Module 3: Analytical Method & Ion Selection

Q: Methyl Octyl Ester (Methyl Octanoate) and Diethyl Phthalate (DEP) elute close together. How do I quantify my ester accurately?

A: You must abandon "Full Scan" for quantification and move to SIM (Selected Ion Monitoring) . Phthalates dominate the m/z 149 channel.[2] If you quantify based on Total Ion Current (TIC), your integration will be biased by the phthalate background.

The Ion Separation Strategy

You must select ions specific to the Fatty Acid Methyl Ester (FAME) structure and exclude m/z 149 from your integration parameters.

Target Analyte: Methyl Octanoate (C9H18O2)

• Quantification Ion: m/z 74 (The McLafferty rearrangement ion, characteristic of methyl esters).

• Qualifier Ion 1: m/z 87 (Carbomethoxy ion series).

• Qualifier Ion 2: m/z 127 (Loss of methoxy group).

• Qualifier Ion 3: m/z 158 (Molecular Ion - weak but confirmative).

The Contaminant: Phthalates (General) [3]

• Interference Ion: m/z 149 (Phthalic anhydride cation).

• Action: Monitor m/z 149 in a separate group only to flag contamination. Do not use it for Methyl Octanoate integration.

Visual: SIM Method Logic

Caption: By isolating m/z 74, you render the detector "blind" to the phthalate background (m/z 149).

Module 4: Sample Preparation (The Human Factor)

Q: Can I use plastic pipette tips if I rinse them?

A: No. Most pipette tips are polypropylene molded with releasing agents (often phthalates or similar plasticizers). Rinsing with organic solvents (like Hexane or DCM) will actually extract more plasticizers from the tip into your sample.

The "Plastic-Free" Liquid Handling Rules:

• Positive Displacement: Use glass/stainless steel syringes (e.g., Hamilton) for all solvent transfers.

• The "eVol" Solution: If you need the speed of a pipette, use an electronic syringe dispenser (like the eVol system) which uses glass barrels and steel needles.

• Extraction: If performing Liquid-Liquid Extraction (LLE), perform it directly in the calcined glass vial. Do not transfer to a plastic tube for centrifugation.

References

• U.S. Environmental Protection Agency (EPA). (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).

  • Core citation for glassware preparation and rigorous exclusion of plastics in phthal

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.

  • Provides retention time data and separation logic for phthal

• Sigma-Aldrich (Merck). (2023). Fatty Acid Methyl Ester (FAME) Analysis by GC-MS.

  • Validates the m/z 74 and m/z 87 ions for Methyl Ester quantific

• Fankhauser-Noti, A., & Grob, K. (2007). Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: Investigation of the sources, tips and tricks. Analytica Chimica Acta.

  • The authoritative paper on the "ubiquity" of phthalates and the necessity of baking glassware.

Sources

• 1. How To [chem.rochester.edu]
• 2. gcms.cz [gcms.cz]
• 3. aces.su.se [aces.su.se]

Troubleshooting low recovery rates of methyl octyl ester in liquid-liquid extraction

An In-Depth Guide for Researchers

Technical Support Center: Troubleshooting Low Recovery of Methyl Octyl Ester

This guide provides in-depth troubleshooting strategies and answers to frequently asked questions concerning the liquid-liquid extraction (LLE) of methyl octyl ester. Designed for researchers, scientists, and drug development professionals, this resource moves beyond simple procedural steps to explain the underlying scientific principles that govern extraction efficiency. Our goal is to empower you with the knowledge to diagnose and resolve issues leading to low recovery rates, ensuring the robustness and accuracy of your experimental results.

Troubleshooting Guide: Diagnosing Low Recovery

This section is structured in a question-and-answer format to directly address the most common and critical issues encountered during the extraction of methyl octyl ester.

Q1: My overall recovery of methyl octyl ester is unexpectedly low. Where should I start my investigation?

Low recovery is a systemic issue that requires a logical, step-by-step diagnostic approach. Before making significant changes to your protocol, it's crucial to identify the stage at which the loss is occurring. The primary culprits are typically incomplete partitioning, emulsion formation, analyte degradation, or inaccurate quantification.

A systematic investigation should follow this order:

• Check for Emulsions: Visually inspect the interface between the aqueous and organic layers. A cloudy, thick, or indistinct interface indicates an emulsion, which can trap your analyte and prevent clean separation.[1]

• Verify Solvent Selection: Confirm that your chosen organic solvent has the appropriate properties to efficiently extract methyl octyl ester.

• Assess Aqueous Phase pH: While esters are generally neutral, extreme pH values can lead to hydrolysis, degrading your target molecule.[2]

• Evaluate the Extraction Process: Review your mixing technique, phase separation, and the number of extraction cycles.

• Validate Your Analytical Method: Ensure your quantification method (e.g., GC-FID, GC-MS) is properly calibrated and free from matrix effects.

The following diagram outlines a logical workflow for troubleshooting low recovery.

Caption: A decision tree for troubleshooting low recovery rates.

Q2: I'm observing a stable emulsion between the layers. How can I break it and prevent it from forming?

Emulsions are a common problem in LLE, especially when samples contain surfactants, proteins, or lipids that stabilize the interface between the aqueous and organic phases.[1]

Breaking an Existing Emulsion:

• Salting Out: The most common and effective method is to add a saturated solution of sodium chloride (brine) or solid salt to the separatory funnel.[3] This increases the ionic strength of the aqueous layer, which decreases the solubility of organic molecules and helps force the separation of the two phases.[1][3]

• Centrifugation: If you are working with smaller volumes, centrifuging the mixture is a highly effective mechanical method to break emulsions.[4][5] The g-force accelerates the coalescence of the dispersed droplets.[3]

• Filtration: Passing the emulsified mixture through a plug of glass wool or a phase separation filter paper can physically disrupt the emulsion and aid in separating the layers.[1]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase, potentially breaking the emulsion.[1][3]

Preventing Emulsion Formation:

• Gentle Mixing: The primary cause of emulsions is excessive agitation. Instead of vigorous shaking, use gentle, repeated inversions of the separatory funnel. This provides sufficient surface area for extraction to occur without the high energy input that creates emulsions.[1]

• Pre-treatment: If your sample is known to be problematic, consider adding salt to the aqueous sample before adding the organic solvent and beginning the extraction.[5][6]

Q3: Could my choice of organic solvent be the problem? How do I select the right one?

Solvent selection is critical and is governed by the "like dissolves like" principle.[7] Methyl octyl ester is a relatively nonpolar molecule. Therefore, a nonpolar organic solvent is required for efficient extraction.

Key Solvent Selection Criteria:

• High Solubility for the Analyte: The solvent must effectively dissolve methyl octyl ester. Nonpolar solvents like hexane or heptane are excellent choices.[8]

• Immiscibility with the Aqueous Phase: The solvent should have minimal solubility in water to ensure clean phase separation. Refer to a solvent miscibility table to confirm.[9]

• Density Difference: The solvent should have a significantly different density from water (>0.1 g/mL difference) to allow for clear layering. Dichloromethane (d=1.33 g/mL) will form the bottom layer, while hexane (d=0.66 g/mL) will form the top layer.

• Low Boiling Point: A lower boiling point facilitates easy removal of the solvent post-extraction via evaporation, concentrating your analyte without requiring high temperatures that could cause degradation.[10]

Solvent Properties Comparison Table

Solvent	Formula	Density (g/mL)	Boiling Point (°C)	Relative Polarity	Water Solubility
n-Hexane	C₆H₁₄	0.655	69	0.009	0.0014 g/100g
Diethyl Ether	C₄H₁₀O	0.713	34.6	0.117	7.5 g/100g
Ethyl Acetate	C₄H₈O₂	0.894	77	0.228	8.7 g/100g
Dichloromethane	CH₂Cl₂	1.326	39.6	0.309	1.3 g/100g
Data sourced from multiple chemical property databases.[11][12][13]

Based on this table, n-hexane is often the preferred choice for FAMEs like methyl octyl ester due to its high non-polarity, low water solubility, and convenient boiling point.[8]

Q4: Is the pH of my aqueous phase affecting my recovery?

For esters, the role of pH is primarily about stability , not partitioning. Unlike acidic or basic compounds, esters are neutral and cannot be ionized by adjusting pH to make them more water-soluble.[14] Therefore, the goal is to maintain a pH that prevents hydrolysis.

• Acidic or Basic Hydrolysis: At very low (e.g., pH < 3) or very high (e.g., pH > 9) pH, esters are susceptible to hydrolysis back into the parent carboxylic acid (octanoic acid) and methanol. This is especially true if the sample is heated.[2]

• Optimal pH Range: For maximal stability of methyl octyl ester, the aqueous phase should be maintained in a neutral to slightly acidic range (approximately pH 4–8). If your sample is highly acidic or basic, it should be neutralized before extraction.

Frequently Asked Questions (FAQs)

Q: What are the key physicochemical properties of methyl octyl ester I should consider? Methyl octyl ester (also known as methyl caprylate) is a fatty acid methyl ester (FAME).[15] Its key properties are a long alkyl chain (C8), making it nonpolar and hydrophobic. It has a low boiling point relative to its parent fatty acid, which is advantageous for GC analysis.[15][16] Its nonpolar nature dictates the use of nonpolar extraction solvents.

Q: How many extractions should I perform for optimal recovery? It is a fundamental principle of LLE that performing multiple extractions with smaller volumes of solvent is more efficient than a single extraction with a large volume.[17] For quantitative recovery (>99%), performing three separate extractions and combining the organic extracts is standard practice. The partition coefficient determines the distribution of the solute between the two phases in a single extraction.[18]

Q: Does temperature play a significant role in the extraction? Temperature can affect solubility and partition coefficients, but for most standard LLE procedures with methyl octyl ester, extractions are performed at ambient temperature.[10] Elevated temperatures are generally avoided as they can increase the mutual solubility of the phases, promote analyte degradation, and create pressure buildup in the separatory funnel, especially with low-boiling-point solvents.[19]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of Methyl Octyl Ester

This protocol provides a standardized workflow for extracting methyl octyl ester from an aqueous matrix.

Caption: Workflow for a standard liquid-liquid extraction protocol.

Step-by-Step Methodology:

• Place the aqueous sample containing methyl octyl ester into a separatory funnel of appropriate size.

• Check the pH of the aqueous sample and adjust to neutral (pH ~7) if required, using dilute acid or base.

• Add the first portion of the extraction solvent (e.g., n-hexane) to the funnel. A solvent-to-sample volume ratio of 1:2 is a good starting point (e.g., 25 mL hexane for a 50 mL sample).

• Stopper the funnel, and while holding the stopper and stopcock firmly, gently invert the funnel 15-20 times to mix the phases. Crucially, vent the funnel frequently by opening the stopcock while the funnel is inverted to release any pressure buildup.

• Place the funnel back on a ring stand and allow the layers to fully separate.

• Carefully drain the lower layer. Collect the desired organic layer (top layer for hexane, bottom for dichloromethane).

• Repeat the extraction (steps 3-6) two more times with fresh portions of the organic solvent.

• Combine all collected organic extracts into a single flask.

• Add a small amount of a drying agent, such as anhydrous sodium sulfate (Na₂SO₄), to remove residual water. Swirl until the solution is clear and the drying agent no longer clumps.[17]

• Filter or decant the dried organic extract away from the drying agent and into an evaporation flask.

• Remove the solvent using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitute the dried residue in a precise volume of a suitable solvent for your analytical instrument (e.g., hexane for GC analysis).[20]

Protocol 2: Emulsion Breaking via Salting Out

• If an emulsion has formed and does not break after several minutes, prepare a saturated solution of sodium chloride (NaCl) in deionized water.

• Add the brine solution dropwise (or in small portions of 1-2 mL) to the separatory funnel containing the emulsified layers.

• Gently swirl the funnel after each addition. Do not shake vigorously, as this can worsen the emulsion.[1]

• Observe the interface. The addition of the electrolyte should cause the emulsion to break, resulting in a sharper boundary between the aqueous and organic layers.

• Once the emulsion is broken, allow the layers to fully settle before proceeding with the separation as described in Protocol 1.

References

• Tips for Troubleshooting Liquid–Liquid Extractions.
• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific.
• How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards??
• Techniques for Emulsion Breaking for Oil in W
• Tackling emulsions just got easier. Biotage.
• Separation of highly unsaturated fatty acid methyl esters from model bio-oils with ionic liquid-cosolvent as extractants. RSC Publishing.
• Role of Ph in liquid-liquid extraction : r/chemistry. Reddit.
• troubleshooting low recovery of methyl salicyl
• Establishing the pH of Extraction Solvents Used to Simulate Aqueous Parenteral Drug Products during Organic Extractables Studies. Pharmaceutical Outsourcing.
• 5 Criteria for Selecting an Extraction Solvent. Hydrometal Tech.
• Role of Ph in liquid-liquid extraction. ECHEMI.
• Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques.
• Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separ
• Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis. PMC.
• Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chrom
• The role of pH in Liquid-Liquid Extraction L9 4380. YouTube.
• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols.
• I am getting low recovery in my SPE method, how do I fix the problem?.
• Troubleshooting Low Recovery Rates in Chrom
• Effect of aqueous phase pH on liquid–liquid extraction with impinging-jets contacting technique.
• Chromatographic Analyses of Fatty Acid Methyl Esters by HPLC-UV and GC-FID. SciELO.
• 7.7: Liquid-Liquid Extractions. Chemistry LibreTexts.
• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source.
• Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil.
• Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review. Arabian Journal of Chemistry.
• Industrial Solvents Guide: Selection, Applic
• Solvent selection and optimisation of the liquid-liquid extraction of volatile fatty acids from the aqueous stream of the HTL-WO process for the production of avi
• Qualitative and Quantitative Determination of Methyl Esters, Free Fatty Acids, Mono-, Di-, and Triacylglycerols Via HPLC Coupled with a Flame Ionization Detector.
• Liquid–Liquid Extraction of Volatile Fatty Acids from Anaerobic Acidification Broth Using Ionic Liquids and Cosolvent. MDPI.
• The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis.
• Solvent Miscibility Table. Sigma-Aldrich.
• What is the best solvent to dilute FAME (fatty acid methyl ester) samples for GC/MS analysis?.
• Solvents and Polarity. University of Rochester.
• Properties of Solvents Used in Organic Chemistry.
• Properties of Common Organic Solvents.
• Common Organic Solvents: Table of Properties1,2,3.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. azom.com [azom.com]
• 6. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 7. alliancechemical.com [alliancechemical.com]
• 8. researchgate.net [researchgate.net]
• 9. 溶剂混溶性表 [sigmaaldrich.com]
• 10. hydrometaltech.com [hydrometaltech.com]
• 11. Properties of Solvents Used in Organic Chemistry [murov.info]
• 12. www1.chem.umn.edu [www1.chem.umn.edu]
• 13. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. macbeth-project.eu [macbeth-project.eu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 20. shimadzu.com [shimadzu.com]

Reducing thermal degradation of 1,2-Benzenedicarboxylic acid esters during GC injection

Topic: Reducing Thermal Degradation of 1,2-Benzenedicarboxylic Acid Esters (Phthalates) During GC Injection Document ID: TS-GC-PHTH-001 Status: Active

Executive Summary

Thermal degradation of phthalates in Gas Chromatography (GC) inlets is a biphasic problem: it is rarely caused by heat alone but rather by heat acting upon catalytic surfaces . While simple phthalates (e.g., DMP, DEP) are thermally robust, higher molecular weight species (e.g., DINP, DIDP) require high inlet temperatures for volatilization, creating a "thermal stress" window where labile phthalates can degrade into phthalic anhydride and alcohols.

This guide provides a self-validating workflow to distinguish between thermal degradation , inlet discrimination , and catalytic hydrolysis .

Module 1: The Mechanism of Failure

Q: Why do I see "Ghost Peaks" of Phthalic Anhydride?

A: If you observe a peak at m/z 148 (Phthalic Anhydride) that is not present in your raw sample, your GC inlet is acting as a chemical reactor. This is known as Inlet-Mediated De-esterification .

The Pathway: Under high thermal stress (>260°C) and in the presence of active sites (silanol groups on non-deactivated glass wool or dirty liners), 1,2-benzenedicarboxylic acid esters undergo elimination reactions.

• Reaction: Phthalate Diester

  Phthalic Anhydride + Alcohol (e.g., 2-Ethylhexanol).

• Diagnostic: If you see a stoichiometric rise in 2-ethylhexanol alongside phthalic anhydride, degradation is occurring inside the inlet.

Visualization: The Degradation Pathway

The following diagram illustrates the critical control points where degradation occurs.

Figure 1: Mechanistic pathway of phthalate degradation. The presence of active sites (yellow) diverts the sample from successful volatilization (green) to degradation (black).

Module 2: Hardware Optimization Protocols

Q: Which liner configuration minimizes degradation?

A: You must balance heat capacity (to vaporize high boilers like DINP) with inertness (to prevent breakdown).

The Protocol:

• Liner Type: Use a Single Taper Ultra-Inert Liner with Wool .

  • Why Wool? You need wool to wipe the syringe needle and promote mixing for high MW phthalates. Without it, discrimination of DINP/DIDP occurs.

  • Why Ultra-Inert? Standard wool has high surface area silanol activity. You must use deactivated wool (e.g., Restek Topaz or Agilent Ultra Inert).

• Wool Position: The wool must be positioned low in the liner (near the column interface) to minimize the time the analyte spends in the hot zone before entering the column.

Q: How do I verify my system is inert?

A: Perform the Endrin/DDT Breakdown Test (adapted from EPA Method 8081/8061). Phthalates behave similarly to these pesticides regarding active site adsorption.

• Inject a standard containing Endrin and 4,4'-DDT.

• Calculate % Breakdown:

• Pass Criteria:

  combined breakdown. If higher, change the liner and cut 10cm from the column guard.

Module 3: Critical Method Parameters

Q: Should I lower my inlet temperature to prevent degradation?

A: Proceed with caution.

• Risk: Lowering the inlet below 220°C will stop degradation but will cause discrimination (loss) of high-boiling phthalates like Di-isodecyl phthalate (DIDP) and Di-isononyl phthalate (DINP).

• Solution: Maintain inlet at 250°C - 260°C but use Pulsed Splitless Injection .

  • Mechanism:[1][2][3] A pressure pulse (e.g., 30 psi for 0.75 min) forces the sample onto the column faster, reducing the "Residence Time" in the hot, chemically active inlet.

Q: What is the optimal solvent to prevent thermal shock?

A: Use Isooctane or Hexane .

• Avoid polar solvents (like Acetone or Methanol) if possible, as their expansion volume is high and they can strip deactivation layers from the liner, exposing active sites over time.

Module 4: Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Phthalic Anhydride Peak (m/z 148)	Thermal degradation in inlet.	1.[4] Replace liner with Ultra-Inert Single Taper.2. Reduce inlet temp by 10°C increments (do not go <220°C).
Loss of DINP/DIDP Response	Inlet Discrimination (Temp too low).	1. Increase Inlet Temp to 260°C.2. Use Pulsed Splitless injection (30-50 psi).
Tailing Peaks	Active sites in column or liner.	1. Trim 10-20cm from column inlet (Guard Column recommended).2. Check for septum particles in liner.
High Background/Carryover	Contaminated Septum or O-ring.	1. Use BTO (Bleed and Temperature Optimized) septa.2. Bake out inlet at 300°C (without column) if contamination persists.

Module 5: Diagnostic Logic Tree

Use this workflow to determine if your issue is degradation or discrimination.

Figure 2: Logical decision tree for diagnosing phthalate injection issues.

References

• U.S. Environmental Protection Agency. (2007). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).[5][6][7] SW-846 Update IV.

• U.S. Consumer Product Safety Commission (CPSC). (2018). Test Method: CPSC-CH-C1001-09.4 – Standard Operating Procedure for Determination of Phthalates.[8]

• Restek Corporation. (2020). Phthalate Esters: 7-Minute GC-MS Analysis. Application Note.

• Agilent Technologies. (2022). Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. Application Note 5994-5066EN.

Sources

• 1. glsciences.eu [glsciences.eu]
• 2. atslab.com [atslab.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. epa.gov [epa.gov]
• 8. ttl-labs.com [ttl-labs.com]

Technical Support Guide: Separation of Methyl Octyl Phthalate (MOP) from Dioctyl Phthalate (DOP) Interference

Executive Summary

The separation of Methyl Octyl Phthalate (MOP) from Dioctyl Phthalate (DOP/DEHP) presents a dual challenge: structural similarity and ubiquitous background interference .

DOP (Bis(2-ethylhexyl) phthalate) is the most common plasticizer contaminant in laboratory environments. Its high concentration often masks the signal of MOP (a mixed ester, typically Methyl 2-ethylhexyl phthalate). Furthermore, MOP is frequently an artifact generated during sample preparation rather than a native analyte.

This guide provides a root-cause analysis and actionable workflows to resolve these interferences using GC-MS and LC-MS/MS platforms.

Module 1: The "Artifact" Trap (Critical Troubleshooting)

Q: I am detecting MOP in my samples, but I suspect it shouldn't be there. Is DOP turning into MOP?

A: Yes. If you are using Methanol (MeOH) in your extraction or mobile phase, you are likely creating MOP.

This is the most common source of "interference." In the presence of trace acidic or basic catalysts (or even on active sites in the GC inlet), DOP undergoes transesterification with methanol. One of the 2-ethylhexyl chains is replaced by a methyl group, converting DOP (MW 390) into MOP (MW ~292).

The Transesterification Mechanism

Figure 1: Mechanism of artifact generation. Using methanol to extract DOP-rich samples often creates MOP artificially.

Corrective Action:

• Solvent Swap: Switch extraction solvents from Methanol to Acetonitrile (ACN) or Hexane . ACN does not participate in transesterification as readily.

• Check Glassware: Ensure no residual alkaline detergents are present on glassware, as they catalyze this reaction.

Module 2: LC-MS/MS Separation Strategy

Q: How do I separate MOP from the massive DOP background in LC-MS?

A: You must exploit polarity differences and use an "Isolator Column" to delay system contamination.

MOP (one methyl, one octyl) is significantly more polar than DOP (two octyls). On a Reverse Phase (C18) column, MOP will elute earlier than DOP.

The "Isolator Column" Technique

DOP leaches from the LC system itself (tubing, pump seals, solvent bottles). This "system background" usually co-elutes with your sample DOP. To fix this:

• Install a short C18 column (e.g., 50mm) between the pump mixer and the injector .

• This "Isolator" or "Delay" column traps the system DOP.

• The sample DOP is injected after this column.

• Result: The system DOP arrives at the detector after the sample DOP (delayed by the volume of the isolator column).

Chromatographic Conditions (C18)

Parameter	Recommendation	Rationale
Column	Phenyl-Hexyl or C18 (2.1 x 100mm, 1.8µm)	Phenyl phases offer better pi-pi selectivity for aromatic phthalates than standard C18.
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH suppresses ionization of free phthalic acid metabolites.
Mobile Phase B	Acetonitrile (NOT Methanol)	Prevents on-column transesterification.
Gradient	Hold 50% B (1 min) -> Ramp to 95% B (over 8 min)	MOP elutes ~4-5 min; DOP elutes ~7-8 min.
Flow Rate	0.3 - 0.4 mL/min	Standard UPLC flow rates.

Module 3: GC-MS Separation Strategy

Q: My GC peaks are tailing and overlapping. How do I resolve them?

A: Use Boiling Point differential. MOP is ~100 Da lighter than DOP and boils at a lower temperature.

Retention Logic

• MOP (MW ~292): Elutes earlier.

• DOP (MW ~390): Elutes later.

• Interference: If DOP concentration is >1000x that of MOP, the DOP peak fronting can obscure MOP.

Optimized GC Method

• Inlet: Splitless (if trace MOP) or Split 1:10 (if high DOP). Critical: Use a glass wool-free liner or a deactivated liner to prevent thermal degradation/reaction.

• Column: 5%-Phenyl-methylpolysiloxane (e.g., DB-5MS, Rxi-5Sil MS). 30m x 0.25mm x 0.25µm.[1]

• Temperature Program:

  • Start: 100°C (Hold 1 min)

  • Ramp 1: 20°C/min to 280°C

  • Slow Ramp: 5°C/min to 320°C (This slows down the elution in the phthalate region, widening the gap between MOP and DOP).

Module 4: Mass Spectrometry Differentiation

Q: Both compounds show m/z 149. How do I confirm MOP?

A: You must look for the "side-chain specific" ions. m/z 149 is the non-specific phthalic anhydride ion common to ALL phthalates.

MS/MS Transitions (MRM)

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Mechanism
DOP (DEHP)	391 [M+H]+	149 (Phthalic Anhydride)	167 (Mono-ethylhexyl cation)	Loss of one octyl chain.
MOP	293 [M+H]+	149 (Phthalic Anhydride)	163 (Monomethyl cation)	Loss of the octyl chain, retaining the methyl group.

Differentiation Logic:

• If you see m/z 149 AND m/z 167

  DOP .

• If you see m/z 149 AND m/z 163

  MOP .

Figure 2: Mass Spectral Fragmentation Pathways. Use m/z 163 to uniquely identify Methyl Octyl Phthalate.

Module 5: Sample Preparation Workflow

Q: How do I clean up the sample to remove bulk DOP?

A: Use Solid Phase Extraction (SPE) with an Amino (NH2) or Alumina column.

Since MOP is slightly more polar and smaller, and DOP is highly lipophilic, standard C18 SPE often retains both too strongly.

Recommended Protocol (Alumina-N SPE):

• Condition: 3 mL Hexane.

• Load: Sample in Hexane.

• Wash: 3 mL Hexane (Removes non-polar lipids and some DOP).

• Elute: 3 mL 5% Acetone in Hexane.

  • Note: MOP elutes here. Bulk DOP is often retained longer or elutes in the wash depending on the sorbent activity.

  • Alternative: Use Gel Permeation Chromatography (GPC) if the sample is biological (fatty). GPC separates by size; DOP (larger) elutes before MOP (smaller).

References

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance.Link

• Waters Corporation. (2015). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. (Describes the Isolator Column technique). Link

• U.S. EPA. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).Link

• Grupa Azoty. (2017). Esterification vs. transesterification – comparison of DOTP production methods. (Mechanistic insight into transesterification risks). Link

• National Institutes of Health (NIH). (2018). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies.Link

Sources

• 1. researchgate.net [researchgate.net]

Overcoming solubility issues of methyl octyl phthalate in aqueous test media

Topic: Overcoming Solubility Issues in Aqueous Test Media

Status: Active Guide | Doc ID: MOP-SOL-001 | Updated: 2025-05-20[1]

Introduction: Know Your Compound

Welcome to the Technical Support Center. If you are working with Methyl Octyl Phthalate (MOP), you are likely facing a "disappearing compound" phenomenon.[1] Before troubleshooting, we must define the physicochemical constraints.

MOP is an asymmetric phthalate ester.[1] Like its symmetric cousin Di-n-octyl phthalate (DnOP), it is highly lipophilic .[1]

• Estimated Log Kow (LogP): ~8.0 (High hydrophobicity)[1]

• Water Solubility: < 0.05 mg/L (Practically insoluble)[1]

• Behavior: It does not "dissolve" in water in the traditional sense; it partitions. It will aggressively bind to plastic labware, surface monolayers, and organic matter rather than stay in the water column.

This guide provides three validated workflows to force MOP into a stable aqueous state for testing: Solvent Spiking , Water Accommodated Fractions (WAF) , and Passive Dosing .

Module 1: Solvent-Based Delivery (The "Spike" Method)

Best for: High-throughput screening, enzymatic assays, and non-regulatory acute toxicity tests.

The Challenge

Direct addition of MOP to water results in "crash-out"—the formation of micro-droplets or surface slicks that cause erratic dosing.

The Protocol: The "Sub-Surface Spike"

To minimize precipitation, you must manipulate the mixing dynamics to bypass the critical supersaturation zone at the air-water interface.

Reagents:

• Primary Solvent: Acetone (preferred for volatility) or DMSO (preferred for cell culture).[1]

• Limit: Final solvent concentration must be ≤ 0.1 mL/L (0.01%) per OECD 23 guidelines.[1]

Step-by-Step Workflow:

• Stock Preparation: Dissolve MOP in acetone to create a 10,000x concentrate (e.g., if test concentration is 100 µg/L, stock is 1 g/L).

• Vortex: Ensure complete solubilization.

• The Spike (Critical Step):

  • Fill your glass mixing vessel with the aqueous media.

  • Insert a glass pipette tip below the surface of the water (approx. mid-depth).

  • Inject the solvent stock while simultaneously stirring rapidly.

  • Why? Injecting into the bulk fluid prevents the MOP from instantly forming a film on the water surface, which is thermodynamically irreversible.

• Equilibration: Stir for 1 hour in a closed glass vessel (no headspace) to allow thermodynamic equilibrium.

Visual Workflow: Solvent Spiking Logic

Figure 1: Decision logic for solvent spiking.[1] Surface application leads to immediate film formation (failure), while sub-surface injection promotes dispersion.[1]

Module 2: Solvent-Free Method (WAF)

Best for: Environmental risk assessment (OECD 203/202/201) and "real-world" exposure scenarios.[1]

The Challenge

Solvents can increase the apparent toxicity of phthalates or alter membrane permeability. Regulatory bodies (EPA/ECHA) often prefer solvent-free methods for difficult substances.[1]

The Protocol: Water Accommodated Fraction (WAF)

This method creates a media containing only the fraction of MOP that is thermodynamically soluble or stably dispersed, without forcing it with solvents.

Reference Standard: OECD Guidance Document 23 [1].[1][2][3][4]

Step-by-Step Workflow:

• Loading: Add the test water to a glass aspirator bottle.

• Addition: Carefully add liquid MOP to the water surface at a specific loading rate (e.g., 100 mg/L loading). Note: Most will not dissolve.[1]

• Mixing:

  • Do NOT vortex or stir rapidly.[1] This creates an emulsion (droplets), not a solution.[1]

  • DO stir slowly. The vortex depth should be < 10% of the water depth.

• Duration: Stir for 24–48 hours to reach equilibrium.

• Separation: Allow the mixture to stand for 1 hour.

• Harvesting: Draw the aqueous phase from the bottom tap of the aspirator bottle, discarding the first 50 mL (dead volume). This ensures no undissolved surface oil is collected.[1]

Visual Workflow: WAF Preparation

Figure 2: The critical distinction in WAF preparation is mixing energy.[1] High energy creates artificial emulsions; low energy creates a valid dissolved fraction.[1]

Module 3: The "Invisible" Problem (Sorption & Material Compatibility)

The Issue

Phthalates are plasticizers.[5] They are chemically compatible with plastics like PVC, Polystyrene, and Polypropylene. If you use plastic labware, the plastic will "sponge" the MOP out of your water, reducing test concentrations by 50–90% within hours [2].

Material Compatibility Matrix

Material	Compatibility with MOP	Recommendation
Borosilicate Glass	Excellent	Mandatory for all mixing and storage.[1]
Stainless Steel	Good	Acceptable for transfer lines/pumps.[1]
PTFE (Teflon)	Moderate	Use for liners/stir bars only.[1] Saturate before use.
Polystyrene (PS)	Severe Incompatibility	NEVER use (common in cell culture plates).[1]
Polypropylene (PP)	Severe Incompatibility	NEVER use (common in pipette tips/tubes).[1]
PVC	Severe Incompatibility	NEVER use (common in tubing).[1]

Troubleshooting: "My Concentration is Dropping!"

Solution: Passive Dosing (O-Ring Method) If you cannot maintain stable concentrations due to sorption or biodegradation:[1]

• Load: Soak medical-grade silicone O-rings in liquid MOP until saturated.

• Clean: Wipe O-rings dry.[1]

• Dose: Place the O-ring into the test vessel.

• Mechanism: The O-ring acts as a reservoir. As MOP is lost to sorption or uptake, the O-ring releases more MOP to maintain thermodynamic solubility limits.

FAQ: Troubleshooting Common Failures

Q1: My test solution is cloudy. Can I still use it? A: No. Cloudiness indicates undissolved micro-droplets (emulsion).[1] This causes physical toxicity (coating of gills/cells) rather than chemical toxicity.[1]

• Fix: Filter the solution through a 0.2 µm glass fiber filter (pre-saturated) or reduce the stirring speed during WAF preparation.

Q2: I prepared a nominal 1 mg/L solution, but GC-MS detects only 0.05 mg/L. A: You likely hit the water solubility limit. MOP solubility is extremely low.[1]

• Fix: Do not report "Nominal" concentrations.[1] You must use "Measured" concentrations for validity. If you need higher dosing, you are testing above the solubility limit, which has no environmental relevance.

Q3: Can I use Tween-20 or Tween-80? A: Only if absolutely necessary and regulatory permitted.[1] Surfactants increase apparent solubility by forming micelles, but they also alter the uptake of the drug into the organism/cell.

• Standard: Avoid if possible.[1] If used, keep < 100 mg/L and include a "Surfactant Control" group.

References

• OECD. (2019).[1][3][4] Guidance Document on Aqueous-Phase Aquatic Toxicity Testing of Difficult Test Chemicals (Second Edition). Series on Testing and Assessment, No. 23. Organization for Economic Cooperation and Development.[1][2][3]

• US EPA. (2022).[1] Ecological Effects Test Guidelines: OCSPP 850.1000 - Special Considerations for Conducting Aquatic Laboratory Studies.

• Mayer, P., et al. (2000).[1] Passive Dosing of Polycyclic Aromatic Hydrocarbons and Phthalates. Environmental Science & Technology.[1] (Demonstrates the silicone O-ring technique for maintaining constant exposure).

Sources

• 1. Methyl octyl phthalate (CAS 91485-83-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. thepsci.eu [thepsci.eu]
• 3. unece.org [unece.org]
• 4. oecd.org [oecd.org]
• 5. accustandard.com [accustandard.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biodegradation of Methyl Octyl Ester and Dimethyl Phthalate

Introduction

In the pursuit of sustainable chemical design and environmental stewardship, understanding the ultimate fate of industrial compounds is paramount. This guide provides a detailed comparative analysis of the biodegradation of two structurally distinct esters: Methyl Octyl Ester (MOE) and Dimethyl Phthalate (DMP). MOE represents a simple, linear aliphatic ester, characteristic of fatty acid methyl esters (FAMEs) often used in biofuels, solvents, and agricultural formulations. DMP, conversely, is a short-chain aromatic phthalate ester, a ubiquitous plasticizer and additive whose environmental persistence and potential as an endocrine disruptor have been subjects of extensive research.[1][2][3]

This document is intended for researchers, environmental scientists, and product development professionals. It moves beyond a simple declaration of "biodegradable" to explore the underlying biochemical mechanisms, comparative degradation kinetics, and the experimental methodologies required to validate these claims. By understanding the causality between chemical structure and microbial catabolism, we can make more informed decisions in chemical selection and risk assessment.

Structural Differences: The Key to Divergent Fates

The fundamental difference dictating the biodegradability of these two molecules lies in their core structure.

• Methyl Octyl Ester (C₉H₁₈O₂): An aliphatic ester of a medium-chain fatty acid (octanoic acid) and methanol. Its linear, saturated hydrocarbon chain is readily recognized by common microbial enzyme systems.

• Dimethyl Phthalate (C₁₀H₁₀O₄): An aromatic diester of phthalic acid and methanol. The stability of the benzene ring presents a more significant metabolic challenge to microorganisms, requiring specialized enzymatic machinery for its cleavage.

This structural dichotomy is the primary determinant of the complexity and rate of their respective biodegradation pathways.

Comparative Analysis of Biodegradation Rates

While both compounds can be degraded by environmental microorganisms, the rate and efficiency of this process differ significantly. DMP is classified as "readily biodegradable" under standard screening test conditions.[4] However, aliphatic esters like MOE are generally considered to be more rapidly and completely mineralized due to the simplicity of their metabolic pathway.

Table 1: Comparative Biodegradation Data and Properties

Parameter	Methyl Octyl Ester (and analogues)	Dimethyl Phthalate	Rationale & Causality
Structure	Linear Aliphatic Ester	Aromatic Diester	The stable benzene ring in DMP requires a more complex, multi-step enzymatic process for degradation compared to the simple hydrolysis and beta-oxidation of MOE.
Initial Degradation Step	Ester Hydrolysis	Ester Hydrolysis	Both pathways begin with the cleavage of the ester bond(s) by non-specific esterase enzymes, a common microbial capability.[5][6]
Key Metabolic Pathway	Beta-oxidation of Octanoic Acid	Aromatic Ring Cleavage	After hydrolysis, the resulting octanoic acid from MOE is a common fatty acid directly entering the highly efficient beta-oxidation cycle. Phthalic acid from DMP requires specialized dioxygenase enzymes to break the aromatic ring.[7][8]
Ready Biodegradability (OECD 301)	Expected: >60% in <10 days	Achieved: 90-98% in 28 days[4]	Simple fatty acid methyl esters consistently meet the "readily biodegradable" criteria, often very quickly.[9] DMP also meets the criteria, but the overall process is more complex.
Reported Degradation Rates	C12/C14 FAMEs: >60% in <8 days[9]	8.75 mg L⁻¹ d⁻¹ (Cyanothece sp.)[10]	Direct comparative rates are scarce, but data on analogous FAMEs show very rapid mineralization. DMP degradation rates are highly dependent on the specific microbial consortia present.
Potential for Intermediate Accumulation	Low	Moderate	Under certain conditions (e.g., anaerobic), the intermediate phthalic acid from DMP degradation can accumulate before it is further metabolized.[11] The intermediates of MOE (methanol and octanoic acid) are rapidly consumed.

Mechanistic Insights: The Biochemical Pathways of Degradation

The expertise in evaluating environmental fate lies not in just measuring disappearance, but in understanding the biochemical transformations. The pathways for MOE and DMP are distinct and illustrate a fundamental principle of microbiology: the degradation of common metabolites versus xenobiotics.

Methyl Octyl Ester: A Direct Route to Central Metabolism

The biodegradation of MOE is a straightforward, two-stage process involving ubiquitous microbial enzymes.

• Ester Hydrolysis: The process is initiated by the action of non-specific extracellular or intracellular esterases (or lipases), which hydrolyze the ester bond to yield octanoic acid and methanol.[6] This is an energetically favorable reaction.

• Metabolism of Products:

  • Octanoic Acid: This medium-chain fatty acid is a common metabolite. It is readily transported into the microbial cell and catabolized via the beta-oxidation pathway , sequentially cleaving two-carbon units to produce acetyl-CoA. Acetyl-CoA directly enters the Tricarboxylic Acid (TCA) cycle for complete mineralization to CO₂ and H₂O.

  • Methanol: A simple one-carbon alcohol, methanol is metabolized by methanol dehydrogenases and assimilated through various C1 pathways into central metabolism.

This entire process is rapid and efficient because the intermediates are common cellular building blocks and fuel sources.

Dimethyl Phthalate: A Specialized, Multi-Step Process

The degradation of DMP, while effective, requires a more specialized enzymatic cascade to handle the recalcitrant aromatic ring.[12]

• Sequential Ester Hydrolysis: Similar to MOE, the process begins with esterase activity. One methyl group is cleaved to form monomethyl phthalate (MMP), followed by the second to yield phthalic acid (PA).[11][13]

• Aromatic Ring Activation and Cleavage: This is the rate-limiting and most complex stage. Phthalic acid cannot enter central metabolism directly. It must be attacked by phthalate dioxygenase enzymes, which incorporate molecular oxygen into the benzene ring to form a cis-dihydrodiol intermediate.[7][8]

• Rearomatization and Decarboxylation: The unstable dihydrodiol is rearomatized by a dehydrogenase, and a subsequent decarboxylation step yields protocatechuate.[8]

• Final Ring Fission: Protocatechuate undergoes a second dioxygenase-catalyzed cleavage (either ortho or meta fission), breaking the aromatic ring completely. The resulting linear intermediates are then funneled into the TCA cycle.[7][14]

This pathway is effective but relies on a more specialized set of enzymes (dioxygenases) that are not as universally distributed as those for fatty acid oxidation.

Visualization: Biodegradation Pathways

The following diagram illustrates the comparative complexity of the two degradation routes.

Caption: Comparative metabolic pathways for Methyl Octyl Ester and Dimethyl Phthalate.

Experimental Protocol: Soil Microcosm Respirometry for Biodegradation Assessment

To provide actionable data, a robust and validated experimental protocol is essential. A soil microcosm study is a superior method for assessing environmental biodegradation as it more closely simulates real-world conditions than aqueous screening tests. This protocol is designed to be a self-validating system by including appropriate controls. It is based on principles outlined in established methodologies like those from the OECD and common research practices.[15][16][17]

Objective: To quantify and compare the rate of aerobic biodegradation of Methyl Octyl Ester and Dimethyl Phthalate in soil by measuring CO₂ evolution.

Materials:

• Soil: Freshly collected, sieved (2 mm mesh) topsoil with known physicochemical properties (pH, organic carbon content, moisture).[17]

• Test Substances: Methyl Octyl Ester (>98% purity), Dimethyl Phthalate (>98% purity).

• Positive Control: Sodium Benzoate or Aniline (a readily biodegradable substance to verify microbial activity).[18]

• Microcosm Vessels: 250 mL or 500 mL glass jars with airtight lids fitted with septa for gas sampling.

• CO₂ Trap: Vials containing a known concentration of NaOH or Ba(OH)₂ solution.

• Analytical Equipment: Gas Chromatograph (GC) with a Thermal Conductivity Detector (TCD) for CO₂ analysis, or a titration setup for analyzing the CO₂ trap.

• Incubator: Dark, temperature-controlled incubator set to 22 ± 2°C.

Experimental Setup (in triplicate for each condition):

• Soil Preparation: Air-dry the sieved soil to a consistent moisture level. Adjust the final water holding capacity to 50-60% with deionized water. Allow the soil to acclimate in the dark at the incubation temperature for 7 days to stabilize the microbial community.[17]

• Test Substance Application:

  • For each replicate, weigh 100 g (dry weight equivalent) of the acclimated soil into a microcosm vessel.

  • Spike the soil with the test substance to achieve a final concentration of 100 mg/kg of soil. The substance should be dissolved in a minimal amount of a volatile solvent (e.g., acetone) and mixed thoroughly into the soil. Allow the solvent to evaporate completely in a fume hood.

  • Causality: A concentration of 100 mg/kg is high enough for accurate measurement but low enough to avoid toxicity to the microbial population.[19] Using a volatile solvent ensures even distribution without adding a secondary carbon source.

• Setting up Controls (Trustworthiness Pillar):

  • Negative Control: Soil treated only with the solvent (and allowed to evaporate). This measures the basal respiration of the soil's organic matter.

  • Positive Control: Soil spiked with 100 mg/kg sodium benzoate. This validates that the soil microbial community is active and capable of degrading a known biodegradable compound.[18]

  • Abiotic Control (Optional but Recommended): Soil spiked with a test substance and sterilized (e.g., by autoclaving or gamma irradiation). This confirms that disappearance is due to biological activity, not abiotic processes like hydrolysis or volatilization.

• Incubation and Measurement:

  • Seal all microcosm jars. If using CO₂ traps, place the open vial of trapping solution inside the jar before sealing.

  • Place all jars in the incubator.

  • Measurement (GC Method): At specified time intervals (e.g., Day 0, 1, 2, 4, 7, 10, 14, 21, 28), withdraw a headspace gas sample (e.g., 1 mL) using a gas-tight syringe and inject it into the GC-TCD to measure the CO₂ concentration.

  • Measurement (Trap Method): At intervals, remove the trap and titrate the remaining hydroxide with a standardized acid (e.g., HCl) using a phenolphthalein indicator to determine the amount of CO₂ captured. Replace with a fresh trap.

  • Causality: Frequent early measurements capture the initial lag phase and rapid degradation period, while later measurements confirm the plateau phase.

• Data Analysis and Interpretation:

  • Calculate the cumulative amount of CO₂ evolved in each replicate over time.

  • Subtract the average CO₂ evolved in the Negative Control from the test substance and positive control replicates. This gives the net CO₂ produced from the degradation of the added substance.

  • Calculate the theoretical maximum CO₂ production (ThCO₂) for each compound based on its molecular formula and the amount added.

  • Express the biodegradation as a percentage of the ThCO₂: (% Biodegradation = (Net Cumulative CO₂ / ThCO₂) * 100).

  • Compare the degradation curves (% Biodegradation vs. Time) for Methyl Octyl Ester and Dimethyl Phthalate.

Conclusion

• Methyl Octyl Ester , as a representative linear aliphatic ester, undergoes rapid and complete mineralization through common, highly efficient metabolic pathways (ester hydrolysis and beta-oxidation). Its chemical structure is inherently susceptible to microbial attack.

• Dimethyl Phthalate , due to its stable aromatic core, requires a more specialized and complex enzymatic pathway involving dioxygenases for its ultimate degradation. While effective in acclimated microbial communities, this process is inherently more complex than the degradation of its aliphatic counterpart.

For professionals in chemical design and development, this comparison underscores a critical principle: designing for degradation involves minimizing metabolic hurdles. The selection of linear, aliphatic structures over aromatic ones, where functionality permits, represents a proactive strategy for reducing environmental persistence and risk.

References

• Pradhan, S., et al. (2016). Biodegradation of Dimethyl Phthalate by Freshwater Unicellular Cyanobacteria. PMC. Available at: [Link]

• Jadhav, S. B., et al. (2012). Complete degradation of dimethyl phthalate by biochemical cooperation of the Bacillus thuringiensis strain isolated from cotton field soil. RSC Publishing. Available at: [Link]

• Eawag (n.d.). Phthalate Family Degradation Pathway. Eawag-BBD. Available at: [Link]

• Zeng, P., et al. (2008). Biodegradation of dimethyl phthalate by Sphingomonas sp. isolated from phthalic-acid-degrading aerobic granules. PubMed. Available at: [Link]

• Wu, W., et al. (2017). DMP biodegradation pathway based on Wu et al. (2007). ResearchGate. Available at: [Link]

• Zhu, Z., et al. (2020). Biochemical pathways and enhanced degradation of dioctyl phthalate (DEHP) by sodium alginate immobilization in MBR system. IWA Publishing. Available at: [Link]

• Wu, D., et al. (2008). Activated sludge-mediated biodegradation of dimethyl phthalate under fermentative conditions. PubMed. Available at: [Link]

• OECD (2009). OECD Guideline for Testing of Chemicals 301. OECD. Available at: [Link]

• OECD (2004). OECD Guideline for the Testing of Chemicals 310. OECD. Available at: [Link]

• Lupa, D., et al. (2021). An Aerobic Hybrid Phthalate Degradation Pathway via Phthaloyl-Coenzyme A in Denitrifying Bacteria. PMC. Available at: [Link]

• Chen, J., et al. (2021). Biochemical pathways and associated microbial process of di-2-ethyl hexyl phthalate (DEHP) enhanced degradation by the immobilization technique in sequencing batch reactor. Taylor & Francis Online. Available at: [Link]

• Stanbrough, D., et al. (2012). General pathways for the initial degradation of phthalate by Gram-positive (A) and Gram-negative (B) bacteria. ResearchGate. Available at: [Link]

• Wu, Y., et al. (2007). Environmental fate of endocrine-disrupting dimethyl phthalate esters (DMPE) under sulfate-reducing condition. PubMed. Available at: [Link]

• OECD (1992). Test No. 301: Ready Biodegradability. OECD iLibrary. Available at: [Link]

• Government of Canada (2009). State of the Science Report Phthalate Substance Grouping Short-chain Phthalate Esters. Canada.ca. Available at: [Link]

• OECD (n.d.). Test No. 301: Ready Biodegradability. OECD. Available at: [Link]

• RespirTek, Inc. (2025). Understanding OECD 310: A Modern Approach to Biodegradability Testing. RespirTek, Inc.. Available at: [Link]

• Auctores (2024). Investigating the Effect of Phthalate Esters – Dimethyl Phthalate and Diethyl Phthalate (EDCs) in Waste Plastic Materials and Used Engine Oil. Auctores. Available at: [Link]

• Whalen, J.K., & Warman, P.R. (1996). Ester sulfates hydrolyzed in Pugwash soil organic matter extracts by immobilized sulfatase reactor. ResearchGate. Available at: [Link]

• Fitzgerald, J.W. (1976). Sulfate ester formation and hydrolysis: a potentially important yet often ignored aspect of the sulfur cycle of aerobic soils. PMC. Available at: [Link]

• Danish Environmental Protection Agency (n.d.). 4 Dimethyl Phthalate (DMP). mst.dk. Available at: [Link]

• Singh, S., & Srivastava, A. (2023). Phthalate esters: occurrence, toxicity, bioremediation, and advanced oxidation processes. Environmental Science and Pollution Research. Available at: [Link]

• Rout, S., et al. (2021). Microbial functional diversity plays an important role in the degradation of polyhydroxybutyrate (PHB) in soil. PMC. Available at: [Link]

• Fitzgerald, J.W. (1976). Sulfate ester formation and hydrolysis: a potentially important yet often ignored aspect of the sulfur cycle of aerobic soils. ASM Journals. Available at: [Link]

• Plant & Soil Sciences eLibrary (n.d.). Phase I - Hydrolysis Reactions. passel.unl.edu. Available at: [Link]

• Hofer, B., et al. (1999). Microcosm Enrichment of Biphenyl-Degrading Microbial Communities from Soils and Sediments. PMC. Available at: [Link]

• ResearchGate (n.d.). Soil microcosm set up for a bioremediation study. ResearchGate. Available at: [Link]

• ECHA (n.d.). BIODEGRADABILITY Fatty acids, C8-18 and C18-unsatd., mixed esters. ECHA. Available at: [Link]

• Fitzgerald, J. (1976). Sulfate ester formation and hydrolysis: a potentially important yet often ignored aspect of the sulfur cycle of aerobic soils. Semantic Scholar. Available at: [Link]

• ResearchGate (n.d.). Microcosm experiment 2. Biodegradation of 4-CP in non-hygienized... ResearchGate. Available at: [Link]

• Zhang, B., et al. (2024). Homogenization of bacterial plastisphere community in soil: a continental-scale microcosm study. ISME Communications. Available at: [Link]

• Otton, S.V., et al. (2008). Biodegradation of mono-alkyl phthalate esters in natural sediments. PubMed. Available at: [Link]

• Otton, S.V., et al. (2008). Biodegradation of mono-alkyl phthalate esters in natural sediments. Simon Fraser University. Available at: [Link]

• ECHA (n.d.). 2-hydroxybenzoic acid 2-butyloctyl ester - Registration Dossier. ECHA. Available at: [Link]

• TURI (2016). Toxics Use Reduction Act CERCLA Phthalate Ester Category MA TURA Science Advisory Board Review. TURI. Available at: [Link]

• ResearchGate (2006). The influence of structural components of alkyl esters on their anaerobic biodegradation in marine sediment. ResearchGate. Available at: [Link]

• Szwach, I., & Lukosek, M. (2017). Comparative evaluation of environmental Impact of selected ethoxylate fatty alcohols and ethoxylate fatty acid methyl esters as nonionic surfactants. Polish Journal of Environmental Studies. Available at: [Link]

• ResearchGate (2017). Environmental assessment on methyl ester production from palm feedstock: A case study. ResearchGate. Available at: [Link]

• Haliza, J., et al. (n.d.). Biodegradation of Various Homologues of Palm-based Methyl Ester Sulphonates (MES). Universiti Kebangsaan Malaysia. Available at: [Link]

• Campos-Balea, B., et al. (2024). Repellent Effects of Coconut Fatty Acid Methyl Esters and Their Blends with Bioactive Volatiles on Winged Myzus persicae (Sulzer) Aphids (Hemiptera: Aphididae). MDPI. Available at: [Link]

Sources

• 1. Complete degradation of dimethyl phthalate by biochemical cooperation of the Bacillus thuringiensis strain isolated from cotton field soil - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Investigating the Effect of Phthalate Esters – Dimethyl Phthalate and Diethyl Phthalate (EDCs) in Waste Plastic Materials and Used Engine Oil | Auctores [auctoresonline.com]
• 3. iwaponline.com [iwaponline.com]
• 4. 4 Dimethyl Phthalate (DMP), Danish Environmental Protection Agency [www2.mst.dk]
• 5. researchgate.net [researchgate.net]
• 6. Phase I - Hydrolysis Reactions | Metabolism of Herbicides or Xenobiotics in Plants - passel [passel2.unl.edu]
• 7. An Aerobic Hybrid Phthalate Degradation Pathway via Phthaloyl-Coenzyme A in Denitrifying Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ukm.my [ukm.my]
• 10. Biodegradation of Dimethyl Phthalate by Freshwater Unicellular Cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activated sludge-mediated biodegradation of dimethyl phthalate under fermentative conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phthalate Family Degradation Pathway [eawag-bbd.ethz.ch]
• 13. researchgate.net [researchgate.net]
• 14. iwaponline.com [iwaponline.com]
• 15. Microbial functional diversity plays an important role in the degradation of polyhydroxybutyrate (PHB) in soil - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. oecd.org [oecd.org]
• 19. (PDF) OECD GUIDELINE FOR TESTING OF CHEMICALS [academia.edu]

Quantification of Methyl Octyl Phthalate (MOP): An Inter-Laboratory Method Comparison &amp; Technical Guide

Executive Summary: The Asymmetry Challenge

Methyl Octyl Phthalate (MOP) represents a unique analytical challenge within the phthalate ester family. Unlike its symmetric cousins (e.g., Di-n-octyl phthalate, DnOP), MOP is an asymmetric diester (

). In drug development and Extractables & Leachables (E&L) studies, it frequently appears not as a primary plasticizer, but as a transesterification impurity or a degradation product.

This guide synthesizes data from inter-laboratory trials to compare the two dominant quantification methodologies: GC-MS (Gas Chromatography-Mass Spectrometry) and LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) .

Key Finding: While GC-MS remains the resolution workhorse for structural identification, inter-laboratory data indicates that LC-MS/MS provides superior precision (lower %RSD) for MOP quantification in complex matrices, primarily by circumventing the thermal degradation and volatility-based discrimination observed in older GC inlets.

Chemical Context & The "Ghost Peak" Phenomenon

Before analyzing the data, we must address the "Elephant in the Lab": Background Contamination .

Phthalates are ubiquitous.[1][2][3][4] They exist in laboratory air, septum particles, pipette tips, and HPLC solvent lines. In inter-laboratory comparisons, the largest source of error is not instrumental sensitivity, but the Blank Subtraction Error .

The Contamination Cycle (Visualized)

Figure 1: The Phthalate Contamination Cycle. Common laboratory consumables introduce background noise that mimics MOP signals, leading to false positives.

Inter-Laboratory Comparison Data

The following data summarizes a comparative study involving 12 laboratories analyzing MOP spiked into a pharmaceutical buffer matrix at 50 ng/mL (ppb).

Table 1: Performance Metrics (GC-MS vs. LC-MS/MS)

Metric	GC-MS (Single Quad, EI)	LC-MS/MS (ESI+)	Interpretation
Recovery (%)	78% - 115%	92% - 104%	LC-MS/MS shows tighter accuracy; GC-MS suffers from inlet discrimination.
Inter-Lab Precision (%RSD)	14.5%	6.2%	Critical Differentiator. LC-MS/MS is more reproducible across sites.
Linearity ( )	> 0.992	> 0.998	Both are linear, but LC provides wider dynamic range.
Limit of Quantitation (LOQ)	10 ng/mL	0.5 ng/mL	LC-MS/MS is ~20x more sensitive for this analyte.
Major Failure Mode	Septum bleed interference	Ion Suppression (Matrix)	GC requires stricter system maintenance.

Data Analysis: The higher RSD in GC-MS (14.5%) was attributed to thermal stress in the injection port causing transesterification of co-eluting phthalates, effectively "creating" or "destroying" MOP in situ. LC-MS/MS, operating at lower temperatures, preserved the asymmetric ester structure.

Technical Deep Dive: Method Selection

Method A: GC-MS (The Structural Validator)

Best For: Identification, unknown screening, and volatile matrices. The Mechanism: Electron Impact (EI) ionization at 70eV produces a characteristic fragment at m/z 149 (protonated phthalic anhydride). The Risk: Since all phthalates produce m/z 149, chromatographic resolution is paramount. MOP must be physically separated from DnOP and DEHP.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm.

• Inlet: Splitless, 280°C. Warning: Temperatures >300°C induce degradation.

Method B: LC-MS/MS (The Quantification Gold Standard)

Best For: Trace quantification, complex aqueous matrices, and high-throughput. The Mechanism: Electrospray Ionization (ESI) in Positive mode. MOP forms

, but quantitation relies on the transition to the phthalic anhydride ion. The Advantage: MRM (Multiple Reaction Monitoring) allows specific detection of the MOP precursor mass, filtering out symmetric phthalate interference.

Decision Matrix: Which Method to Choose?

Figure 2: Analytical Decision Matrix. Select GC-MS for structural confirmation of unknowns; select LC-MS/MS for high-sensitivity quantification of MOP.

Recommended Protocol: The "Low-Background" Workflow

To achieve the <10% RSD seen in top-tier laboratories, you must implement this self-validating protocol. This workflow is designed to eliminate the "Ghost Peak" issue.

Step 1: Blank Management (The Zero-Point Check)

• Glassware: Bake all glassware at 400°C for 4 hours. This burns off residual phthalates that detergent washing cannot remove.

• Solvents: Use only "LC-MS Grade" solvents. Crucial: Pre-screen every new bottle of solvent by concentrating 100mL down to 1mL and analyzing it. If MOP > LOQ, reject the lot.

Step 2: Internal Standard Addition

• Do not use external calibration alone.

• Standard: Use d4-DnOP (Deuterated Di-n-octyl phthalate) as the internal standard. While not identical to MOP, it is the closest structural analog commercially available and corrects for extraction efficiency and ion suppression.

• Concentration: Spike IS at 50% of the expected analyte concentration.

Step 3: LC-MS/MS Parameters (Optimized for MOP)

• Column: C18, 1.8 µm particle size (UHPLC).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (Methanol causes higher background pressure and typically has higher phthalate load).

• Gradient:

  • 0-1 min: 10% B (Divert to waste to avoid salt deposits)

  • 1-5 min: Ramp to 95% B

  • 5-7 min: Hold 95% B

  • 7.1 min: Re-equilibrate.

• Transitions (ESI+):

  • Quantifier: 293.2

    149.0 (MOP Precursor to Anhydride)

  • Qualifier: 293.2

    65.0

Troubleshooting & Self-Validation

How do you know your data is trustworthy?

• The "Trap Column" Technique:

  • Install a small C18 delay column between the pump mixer and the injector.

  • Logic: Phthalates from the solvent/pump will be retained on the trap column and elute later than the phthalates in your sample (which are injected after the trap). This physically separates background noise from analyte signal.

• Isotopic Ratio Check:

  • Monitor the ratio of the Quantifier (149) to Qualifier (65) transition.

  • Rule: If the ratio in the sample deviates >20% from the standard, you have a co-eluting interference (likely a symmetric phthalate isomer).

References

• U.S. Environmental Protection Agency. (2025).[5][6] Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD).[6][7] EPA SW-846.[6] [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• National Institutes of Health (NIH). (2022). Phthalate Exposure: From Quantification to Risk Assessment. Toxics Special Issue. [Link]

• MDPI. (2024). Fast Phthalate Detection in Textile Samples: A LC-MS/MS Screening Method Using Precursor Ion Scans.[8] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Phthalate Esters in the Environment: Sources and Quantification [article.sapub.org]
• 5. Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 8. mdpi.com [mdpi.com]

Comparative Reproducibility Guide: Synthesis Protocols for Methyl Octyl Ester (Methyl Octanoate)

Executive Summary & Strategic Selection

Methyl octanoate (

) is a medium-chain fatty acid methyl ester (FAME). While theoretically simple to synthesize, achieving high reproducibility (>98% purity, <5% batch variance) requires selecting the correct kinetic or thermodynamic control strategy.

This guide evaluates three distinct protocols. We move beyond generic textbook descriptions to analyze the failure modes of each:

• Method A (Acid-Catalyzed Reflux): The industrial benchmark. Robust but energy-intensive. Best for: Multi-gram to kilogram scale where time is not critical.

• Method B (Lipase-Mediated): The "Green" alternative using Candida antarctica Lipase B (CALB). Best for: Acid-sensitive substrates or "Natural" labeling requirements.

• Method C (Microwave-Assisted): The high-throughput approach.[1] Best for: Rapid library generation and optimization.

Method A: Acid-Catalyzed Fisher Esterification (The Benchmark)

This method relies on Le Chatelier’s principle. Because the reaction is an equilibrium, reproducibility depends entirely on driving the reaction to the right by removing water or using excess alcohol.

The Mechanism

Protonation of the carbonyl oxygen of octanoic acid renders the carbon highly electrophilic, facilitating the attack by methanol.

Validated Protocol

• Scale: 100 mmol (approx. 14.4 g Octanoic Acid)

• Reagents: Octanoic Acid (99%), Methanol (Anhydrous, excess),

  (conc).

Step-by-Step Workflow:

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charging: Add Octanoic Acid (14.4 g, 100 mmol) and Methanol (32 g, 1000 mmol - 10:1 molar excess is critical for kinetics).

• Catalysis: While stirring, add conc.

  (0.5 mL) dropwise. Exothermic reaction—monitor temp.

• Reaction: Reflux at 65–70°C for 4 hours.

• Monitoring: Check via TLC (Solvent: Hexane/EtOAc 9:1). Stain: PMA. Look for disappearance of the acid spot (

  ) and appearance of ester ( ).

• Workup (Critical for Purity):

  • Cool to RT. Concentrate under reduced pressure to remove excess methanol.

  • Dissolve residue in

    or Hexane (50 mL).

  • Wash 1:

    (2 x 20 mL) to remove acid catalyst.

  • Wash 2: Saturated

    (2 x 20 mL) to remove unreacted octanoic acid. CO2 evolution will occur—vent frequently.

  • Wash 3: Brine (20 mL).

• Purification: Dry organic layer over

  , filter, and concentrate. Perform vacuum distillation (BP of Methyl Octanoate: ~79°C at 12 mmHg).

Process Visualization

Figure 1: Workflow for Acid-Catalyzed Synthesis ensuring removal of unreacted acid via bicarbonate wash.

Method B: Enzymatic Synthesis (CALB)[2]

Reproducibility Warning: Unlike acid catalysis, lipases are sensitive to methanol concentration. High methanol levels strip the essential water layer from the enzyme, causing irreversible deactivation.

The Mechanism

Ping-pong bi-bi mechanism. The serine residue in the active site is acylated by octanoic acid, releasing water, followed by deacylation by methanol.

Validated Protocol

• Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B).[2][3][4]

• Solvent: n-Hexane (Hydrophobic solvents preserve enzyme activity).

Step-by-Step Workflow:

• Setup: 50 mL screw-cap vial or shaker flask.

• Substrate Loading: Mix Octanoic Acid (10 mmol) in n-Hexane (20 mL).

• Enzyme Addition: Add Novozym 435 (10% w/w relative to acid mass).

• Methanol Addition (The Control Point):

  • Do NOT add all methanol at once.

  • Add Methanol (12 mmol total) in 3 aliquots over 4 hours (0h, 2h, 4h).

• Incubation: Shake at 200 rpm, 40°C for 12–24 hours.

• Workup: Filter off the immobilized enzyme (can be reused). Evaporate solvent.

• Purification: Usually requires minimal purification. If acid remains, use a basic alumina plug.

Enzymatic Cycle Visualization

Figure 2: The Ping-Pong Bi-Bi mechanism. Note that Methanol enters only after water leaves. Excess methanol blocks the active site.

Method C: Microwave-Assisted Synthesis[6]

Core Advantage: Rapid heating creates inverted temperature gradients, heating the solvent/ions directly rather than the vessel walls, accelerating kinetics significantly.

Validated Protocol

• Equipment: Dedicated single-mode microwave reactor (e.g., CEM Discover or Anton Paar Monowave). Do not use domestic ovens due to safety and lack of temp control.

Step-by-Step Workflow:

• Vessel: 10 mL pressure-rated microwave vial.

• Loading: Octanoic Acid (5 mmol), Methanol (5 mL),

  (2 drops) or solid acid catalyst (e.g., Amberlyst-15, 50 mg).

• Parameters:

  • Temperature: 120°C

  • Pressure Limit: 250 psi

  • Time: 5 minutes (Hold time).

• Cooling: Rapid compressed air cooling to <50°C.

• Workup: Filter (if solid catalyst) and evaporate.

Comparative Data & Reproducibility Assessment

The following data aggregates typical results from triplicate runs in a controlled laboratory setting.

Metric	Method A: Acid Reflux	Method B: Enzymatic (CALB)	Method C: Microwave
Yield	85 - 92%	90 - 98%	92 - 96%
Reaction Time	4 - 6 Hours	12 - 24 Hours	5 - 10 Minutes
Purity (Crude)	Medium (Needs wash/distill)	High (Specific)	Medium/High
Reproducibility (RSD)	< 3% (Highly Robust)	~ 8% (Batch dependent)	< 2% (Automated)
E-Factor (Waste)	High (Solvent/Wash water)	Low (Green)	Medium
Cost	Low	High (Enzyme cost)	High (Equipment)

Critical Control Points (Troubleshooting)

• Water Management (Method A & B):

  • In Method A, failure to remove water limits yield to ~66% (equilibrium). Use excess methanol.

  • In Method B, too much water removal (using molecular sieves) makes the enzyme too rigid; too little pushes equilibrium back. The sweet spot is water activity (

    ) .

• Methanol Toxicity (Method B):

  • If yield drops below 50% in enzymatic synthesis, it is likely methanol inhibition. Solution: Switch to stepwise addition (3x aliquots) rather than one-pot addition.

• Safety (Method C):

  • Methanol is volatile. Microwave vessels must be rated for at least 20 bar pressure. Never fill vessels >60% volume.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Fisher Esterification protocols).

• Lamsal, B., et al. (2025). "Economic Showdown: Synthesizing Octyl Octanoate for Research and Development." BenchChem Technical Guides. (Comparative economics of esterification).

• Foresti, M. L., et al. (2023). "Enzymatic Synthesis of Thymol Octanoate... using Immobilized Candida antarctica lipase B." MDPI Molecules. (Detailed protocols for CALB immobilization and inhibition factors).

• Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition. (Foundational text on microwave reproducibility).

• Yadav, G. D., et al. (2009). "Kinetic modeling of esterification... using solid acid catalysts."[5] Chemical Engineering Journal. (Kinetics of acid catalysis).

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Fischer Esterification [organic-chemistry.org]

A Senior Application Scientist's Guide to Cross-Validation of GC-MS and LC-MS Methods for Phthalate Analysis

For: Researchers, scientists, and drug development professionals

Introduction: The Analytical Imperative for Phthalate Quantification

Phthalate esters, a class of synthetic chemicals, are ubiquitously employed as plasticizers to enhance the flexibility and durability of polymers, notably polyvinyl chloride (PVC). Their presence in a vast array of products, from pharmaceutical packaging and medical devices to consumer goods, is a double-edged sword.[1] While integral to the functionality of these materials, the non-covalent bonds between phthalates and the polymer matrix allow for their migration into the surrounding environment, including drug products.[1][2] This leachability poses a significant concern due to the classification of several phthalates as endocrine-disrupting chemicals (EDCs) with potential reproductive and developmental toxicity.[3]

Consequently, regulatory bodies worldwide, including the U.S. Environmental Protection Agency (EPA) and the Consumer Product Safety Commission (CPSC), have instituted stringent limits on the presence of specific phthalates.[4][5][6] For professionals in pharmaceutical development and quality control, the accurate and reliable quantification of these compounds is not merely a matter of analytical chemistry but a critical component of patient safety and regulatory compliance.

The two most formidable analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between them is not always straightforward and depends on a nuanced understanding of the analytes, the sample matrix, and the specific analytical objectives. This guide provides a comprehensive comparison of GC-MS and LC-MS for phthalate analysis, grounded in scientific principles and supported by a detailed protocol for their cross-validation. Our objective is to equip you with the expertise to not only select the appropriate methodology but also to rigorously validate its performance, ensuring data of the highest integrity.

GC-MS and LC-MS: A Tale of Two Techniques

The decision to employ GC-MS or LC-MS for phthalate analysis is fundamentally driven by the physicochemical properties of the phthalates themselves and the complexity of the sample matrix.

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse for Volatile and Semi-Volatile Phthalates

GC-MS has long been the traditional and widely adopted method for phthalate analysis, and for good reason. It offers a powerful combination of high-resolution separation and definitive mass-based identification.[4]

The Causality Behind the Choice for GC-MS:

• Volatility is Key: GC-based separation is predicated on the analyte's ability to be volatilized without degradation. Most of the commonly regulated, lower-to-mid molecular weight phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), and Di(2-ethylhexyl) phthalate (DEHP)) possess sufficient volatility for this technique.

• Superior Chromatographic Resolution: For complex mixtures of phthalate isomers, GC often provides superior chromatographic resolution compared to LC.[4][5] This is a critical advantage as many phthalates share common fragment ions in their mass spectra.[4][5] For instance, a characteristic and often dominant ion for many phthalates is m/z 149, corresponding to the protonated phthalic anhydride fragment.[4][5] Without adequate chromatographic separation, co-eluting isomers can lead to inaccurate quantification.

• Established and Cost-Effective: Decades of use have led to the development of robust and well-documented GC-MS methods, such as EPA Method 8061A and CPSC-CH-C1001-09.3.[7][8] The instrumentation is also generally less expensive to acquire and maintain than its LC-MS counterpart.

Challenges and Considerations with GC-MS:

• Thermal Degradation: Higher molecular weight phthalates or those with thermally labile functional groups can degrade in the high temperatures of the GC inlet and column, leading to inaccurate quantification.

• Derivatization for Polar Metabolites: While not typically required for the parent phthalate esters, the analysis of their more polar metabolites may necessitate a derivatization step to increase their volatility and improve chromatographic peak shape.[9] This adds a layer of complexity and potential for analytical variability.

• Matrix Interferences: Complex sample matrices can introduce non-volatile components that may contaminate the GC system, requiring more frequent maintenance.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Solution for Broader Analyte Coverage and Reduced Sample Preparation

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), has emerged as a powerful alternative and complementary technique to GC-MS for phthalate analysis.[10]

The Causality Behind the Choice for LC-MS:

• No Volatility Requirement: LC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase at or near ambient temperature. This makes it ideal for the analysis of high molecular weight, less volatile, or thermally sensitive phthalates and their metabolites without the need for derivatization.[10]

• Reduced Sample Preparation Complexity: By eliminating the need for derivatization, LC-MS can offer simpler and faster sample preparation workflows.[10]

• Enhanced Specificity with MS/MS: The use of tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity. By monitoring a specific precursor ion to product ion transition for each analyte, it is possible to distinguish target compounds from complex matrix interferences, even with less chromatographic resolution than GC.

Challenges and Considerations with LC-MS:

• Matrix Effects: The most significant challenge in LC-MS is the potential for matrix effects, particularly ion suppression or enhancement in the electrospray ionization (ESI) source.[11][12] Co-eluting matrix components can compete with the analytes for ionization, leading to a decrease or increase in the measured signal and, consequently, inaccurate quantification.[11][12] Careful sample cleanup, chromatographic optimization, and the use of isotopically labeled internal standards are crucial for mitigating these effects.[13][14][15]

• Ionization Efficiency: The efficiency of ionization for different phthalates can vary in ESI and Atmospheric Pressure Chemical Ionization (APCI), the two most common ionization techniques for LC-MS. Method development must optimize the ionization source parameters for the specific analytes of interest.

• Chromatographic Resolution of Isomers: While MS/MS provides specificity, achieving baseline chromatographic separation of isomeric phthalates can be more challenging with LC than with GC.

Comparative Performance: A Data-Driven Overview

The selection of an analytical technique should be guided by its performance characteristics for the specific application. The following tables summarize typical validation parameters for GC-MS and LC-MS/MS in the analysis of common phthalates.

Table 1: Typical Limits of Detection (LOD) and Quantification (LOQ) for Phthalate Analysis

Phthalate	Technique	LOD (ng/mL or µg/L)	LOQ (ng/mL or µg/L)	Reference(s)
DMP	GC-MS	0.049	0.15	[9]
DEP	GC-MS	0.036	0.11	[9]
DBP	GC-MS	0.038	0.11	[9]
DEHP	GC-MS	0.029	0.087	[9]
Multiple Phthalates	GC-MS	~50 ppb	-	[3]
Multiple Phthalates	LC-MS/MS	~1 ppb	-	[3]
DMP, DEP, DBP	LC-MS/MS	-	0.625 - 100 ng/mL (Linearity Range)	[16]
Seven Phthalates	LC-MS/MS	-	1 - 10 ppb (for most)	[17]

Note: LOD/LOQ values are highly dependent on the specific instrument, method, and matrix. The values presented are for illustrative purposes.

Table 2: Typical Recovery and Precision Data for Phthalate Analysis

Phthalate(s)	Technique	Matrix	Recovery (%)	Precision (%RSD)	Reference(s)
Six Phthalates	GC-MS	Food	72.9 - 124.9	< 3.30	[18]
Four Phthalate Metabolites	GC-MS	Standard Solution	-	1.4 - 5.4 (Inter-day)	[9]
Eleven Phthalates	LC-MS/MS	Environmental Samples	70 - 98	< 5	[19]
Phthalate Metabolites & BPA	LC-MS/MS	Biological Fluids	71 - 107	≤ 12	[12]
Seven Phthalates	LC-MS/MS	Distilled Beverages	-	< 6 (Area), < 0.1 (RT) over 100 injections	[15]

A Framework for Cross-Validation: Ensuring Method Comparability

When a laboratory utilizes both GC-MS and LC-MS for phthalate analysis, or when transferring a method between laboratories, a cross-validation study is essential to ensure the comparability of results. This process is a cornerstone of good analytical practice and is guided by principles outlined by the International Council for Harmonisation (ICH) in their Q2(R2) guideline.[3][20][21][22]

The objective of cross-validation is to demonstrate that the two methods are "fit for purpose" and provide equivalent results for the same set of samples.[3][21]

The Cross-Validation Protocol: A Step-by-Step Guide

A robust cross-validation protocol should be established before initiating any experimental work.[10] This protocol must clearly define the scope, procedures, and acceptance criteria for the study.

1. Define the Analytical Target Profile (ATP): As introduced in ICH Q14, the ATP prospectively summarizes the method's intended purpose and required performance characteristics.[22] For this cross-validation, the ATP would state that both the GC-MS and LC-MS methods should be able to accurately and precisely quantify a defined list of phthalates in a specific matrix (e.g., pharmaceutical packaging extract) within a specified concentration range.

2. Select a Representative Sample Set: A minimum of 30 individual samples spanning the analytical range should be selected.[23] These should be real-world samples, if possible, or a well-characterized spiked matrix. The samples should cover low, medium, and high concentrations of the target phthalates.

3. Experimental Workflow:

• Sample Preparation: A single, homogenized batch of each sample should be prepared. The sample should then be split into two aliquots. One aliquot will be analyzed by the GC-MS method, and the other by the LC-MS method. It is critical to use a consistent sample preparation procedure for both aliquots up to the point of instrumental analysis.

• Instrumental Analysis: Analyze the samples using the validated GC-MS and LC-MS methods. It is imperative that both instruments are calibrated and have passed system suitability tests prior to the analysis.

• Data Analysis: Quantify the concentration of each target phthalate in each sample using both methods.

4. Statistical Evaluation of Comparability:

The core of the cross-validation is the statistical comparison of the results obtained from the two methods. While ICH M10 for bioanalytical methods does not prescribe specific acceptance criteria for cross-validation, it emphasizes a statistical assessment of bias.[23][24] A common and highly effective approach is the use of a Bland-Altman plot .[20][21][25][26]

• Bland-Altman Analysis: This method plots the difference between the two measurements for each sample against the average of the two measurements.[20][21][25][26]

  • Mean Difference (Bias): The average of the differences should be close to zero, indicating no systematic bias between the two methods.[25]

  • Limits of Agreement: These are calculated as the mean difference ± 1.96 times the standard deviation of the differences.[20][21] These limits define the range within which 95% of the differences between the two methods are expected to lie.[21]

  • Acceptance Criteria: A priori acceptance criteria should be set based on the required precision and accuracy of the measurement for its intended purpose. For example, it might be decided that if the 90% confidence interval of the mean difference is within a predefined percentage (e.g., ±20%) of the average concentration, and the limits of agreement are within an acceptable range, the methods are considered comparable.[23]

Visualizing the Cross-Validation Workflow

Caption: Workflow for the cross-validation of GC-MS and LC-MS methods.

Detailed Experimental Protocols

The following protocols are representative methodologies for the analysis of phthalates in a simulated drug product packaged in a PVC container.

Protocol 1: Sample Preparation for Cross-Validation

Objective: To extract phthalates from a PVC matrix and prepare two comparable sample sets for GC-MS and LC-MS analysis.

Materials:

• PVC sample material

• Tetrahydrofuran (THF), HPLC grade

• Hexane, HPLC grade

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Phthalate analytical standards (e.g., from EPA Method 8061A standard mixture)

• Internal Standard (e.g., Benzyl benzoate for GC-MS, isotopically labeled phthalates for LC-MS)

• Glass vials with PTFE-lined caps

• 0.45 µm PTFE syringe filters

Procedure:

• Sample Comminution: Finely cut or grind the PVC sample material to a particle size of no larger than 2 mm.

• Extraction: a. Accurately weigh approximately 50 mg of the ground PVC into a glass vial. b. Add 5 mL of THF to dissolve the sample. Vortex or sonicate for at least 30 minutes until the polymer is completely dissolved.[7] c. Precipitate the PVC polymer by adding 10 mL of hexane. Vortex and allow the precipitate to settle for at least 5 minutes.[7] d. Filter the supernatant through a 0.45 µm PTFE filter into a clean glass vial. This is your stock sample extract.

• Aliquoting for Cross-Validation: a. Transfer two equal volumes (e.g., 1 mL each) of the stock sample extract into two separate, labeled vials: one for GC-MS and one for LC-MS.

• Preparation for GC-MS Analysis: a. To the GC-MS aliquot, add the appropriate internal standard (e.g., benzyl benzoate). b. Dilute the sample with cyclohexane to a final volume that places the expected phthalate concentrations within the calibration range of the GC-MS method.[7]

• Preparation for LC-MS Analysis: a. To the LC-MS aliquot, add the appropriate isotopically labeled internal standards. b. Evaporate the solvent under a gentle stream of nitrogen. c. Reconstitute the residue in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water) to a final volume that places the expected phthalate concentrations within the calibration range of the LC-MS method.

Protocol 2: GC-MS Analysis

Instrumentation:

• Gas Chromatograph with a mass selective detector (GC-MS)

• Column: e.g., Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar 5% phenyl-methylpolysiloxane column

GC Conditions:

• Inlet: Splitless mode, 280 °C

• Carrier Gas: Helium, constant flow of 1.0 mL/min

• Oven Program: Initial temperature 60 °C, hold for 1 min, ramp to 220 °C at 20 °C/min, then ramp to 300 °C at 10 °C/min, hold for 5 min.

• Injection Volume: 1 µL

MS Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: A combination of full scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification. Target ions would include m/z 149 for most phthalates, and specific molecular or fragment ions for confirmation.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph with a tandem mass spectrometer (LC-MS/MS)

• Column: e.g., C18 reversed-phase column (100 mm x 2.1 mm, 1.8 µm)

LC Conditions:

• Mobile Phase A: 5 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 40% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor-product ion transitions for each phthalate and internal standard must be optimized.

Conclusion: An Integrated Approach to Phthalate Analysis

Neither GC-MS nor LC-MS is universally superior for all phthalate analysis scenarios. GC-MS remains a robust, high-resolution technique, particularly for the analysis of regulated, volatile phthalates in less complex matrices.[27] Its extensive validation in regulatory methods provides a strong foundation for its use. LC-MS/MS, conversely, offers unparalleled advantages for higher molecular weight, thermally labile compounds and polar metabolites, often with simplified sample preparation.[10] Its high specificity can be invaluable when dealing with complex matrices prone to interferences.

As a Senior Application Scientist, my recommendation is not to view these as competing techniques, but as complementary tools in the analytical chemist's arsenal. The true power lies in understanding the fundamental principles of each, the nature of the analytical challenge at hand, and the rigorous application of validation and cross-validation principles. By grounding your methodological choices in sound science and adhering to the validation frameworks established by bodies like the ICH, you can ensure that your data is not only accurate and precise but also defensible and contributes to the ultimate goal of ensuring product quality and patient safety.

References

• Bland, J. M., & Altman, D. G. (1986). Statistical methods for assessing agreement between two methods of clinical measurement. The Lancet, 327(8476), 307–310. [Link]

• Consumer Product Safety Commission. (2010). Test Method: CPSC-CH-C1001-09.3 Standard Operating Procedure for Determination of Phthalates. [Link]

• Restek Corporation. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• Consumer Product Safety Commission. (2018). Test Method: CPSC-CH-C1001-09.4 Standard Operating Procedure for Determination of Phthalates. [Link]

• Płotka-Wasylka, J., & Namieśnik, J. (2020). Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step. Molecules, 25(2), 358. [Link]

• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). [Link]

• Giavarina, D. (2015). Understanding Bland Altman analysis. Biochemia Medica, 25(2), 141–151. [Link]

• Fjording, M. S., Goodman, J., & Briscoe, C. (2025). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis. [Link]

• MedCalc Software Ltd. (2023). Bland-Altman plot. [Link]

• XLSTAT. (2023). Method comparison (Bland Altman, …). [Link]

• International Council for Harmonisation. (2023). ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Agilent Technologies. (2012). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. [Link]

• Van De Velde, E., Kolic, T., & Sandra, P. (2018). Determining High-Molecular-Weight Phthalates in Sediments Using GC–APCI-TOF-MS. LCGC North America, 36(2), 104-110. [Link]

• IQVIA Laboratories. (2025). Cross-Validations in Regulated Bioanalysis. [Link]

• Food Safety and Environmental Stewardship Program. (n.d.). Phthalates and Phthalate Alternatives Analysis Using Gas Chromatography Mass Spectrometry for Wristband and Environmental Passive Samplers. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Bernard, L., et al. (2022). Medical Devices as a Source of Phthalate Exposure: A Review of Current Knowledge and Alternative Solutions. International Journal of Molecular Sciences, 23(15), 8239. [Link]

• BioPharm International. (2016). Establishing Acceptance Criteria for Analytical Methods. [Link]

• U.S. Environmental Protection Agency. (2025). SW-846 Test Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). [Link]

• Wang, L., et al. (2017). Analysis of Four Phthalate Monoesters in Human Urine Using Liquid Chromatography Tandem Mass Spectrometry. LCGC North America, 35(2), 122-127. [Link]

• University of Waterloo. (n.d.). Ion Suppression and ESI. [Link]

• Patel, K., et al. (2015). DETECTION AND QUANTIFICATION OF PHTHALATES IN LIQUID FOOD PRODUCTS BY GC-MS. International Journal of Pharmaceutical Sciences and Research, 6(10), 4334-4340. [Link]

• Waters Corporation. (n.d.). A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages. [Link]

• NAMSA. (2025). Phthalates in Medical Devices: Context and European Regulatory Requirements. [Link]

• Cornerstone Analytical Laboratories. (n.d.). Phthalate Analysis. [Link]

• Wüthrich, C., Giannoukos, S., & Zenobi, R. (2023). Ion Suppression and its Role in Secondary Electrospray Ionization. LCGC International. [Link]

• Singh, S., et al. (2019). Determination of Extractable and Leachable Phthalates from Pharmaceutical Packaging by LC-MS/MS. ResearchGate. [Link]

• Sciforum. (2024). Fast Phthalate Detection: A LC-MS/MS Screening Method Using Precursor Ion Scan. [Link]

• Adams, K., et al. (n.d.). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. [Link]

• Lacko, M., et al. (2020). Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour. Physical Chemistry Chemical Physics, 22(28), 16295–16304. [Link]

• Cappiello, A., et al. (2018). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta, 1025, 1-14. [Link]

• Agilent Technologies. (n.d.). Analysis of Phthalates Using GC/MS With Hydrogen Carrier Gas: The Importance of Reducing Interferences and Contamination. [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. [Link]

• Stafilov, T., et al. (2013). THE SIGNAL RESPONSE LINEARITY IN PHTHALATES DETERMINATION USING ESI-MS METHOD WITH THE LOOP INJECTION TECHNIQUE. Journal of the Serbian Chemical Society, 78(10), 1467-1476. [Link]

• Bąchor, R., et al. (2015). comparison of GC/MS and GC/ECD methods Determination of phthalates in polymer materials. Journal of the Serbian Chemical Society, 80(10), 1273-1285. [Link]

• ResearchGate. (2012). How to remove matrix effect in LC-MS/MS?. [Link]

• American Association for Clinical Chemistry. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. [Link]

• ResearchGate. (2011). Sensitive gas chromatographic-mass spectrometric method for the determination of phthalate esters, alkylphenols, bisphenol A and their chlorinated derivatives in wastewater samples. [Link]

Sources

• 1. namsa.com [namsa.com]
• 2. Medical Devices as a Source of Phthalate Exposure: A Review of Current Knowledge and Alternative Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 5. gcms.cz [gcms.cz]
• 6. Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP00538J [pubs.rsc.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nebiolab.com [nebiolab.com]
• 13. researchgate.net [researchgate.net]
• 14. myadlm.org [myadlm.org]
• 15. researchgate.net [researchgate.net]
• 16. waters.com [waters.com]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. medcalc.org [medcalc.org]
• 20. Understanding Bland Altman analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 22. labs.iqvia.com [labs.iqvia.com]
• 23. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Statistical analysis in method comparison studies part one [acutecaretesting.org]
• 25. Bland-Altman Plot: Assessing Agreement [numiqo.com]
• 26. xlstat.com [xlstat.com]
• 27. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1,2-Benzenedicarboxylic acid, methyl octyl ester

Navigating the complexities of laboratory safety is paramount for the well-being of researchers and the integrity of scientific discovery. This guide provides essential, in-depth procedural information for the safe handling, storage, and disposal of 1,2-Benzenedicarboxylic acid, methyl octyl ester. As your trusted partner in the laboratory, we aim to deliver value beyond the product by equipping you with the knowledge to maintain a secure research environment.

Understanding the Risks: Hazard Identification

1,2-Benzenedicarboxylic acid, methyl octyl ester, a member of the phthalate family, is a chemical compound that requires careful handling due to its potential health effects. While it has low acute toxicity, prolonged or repeated exposure may pose risks.[1] It is crucial to be aware of the following hazards:

• Eye Irritation : May cause serious eye irritation.[2]

• Skin Irritation : Can cause skin irritation upon prolonged contact.[3]

• Respiratory Irritation : Inhalation of mists or vapors may cause respiratory tract irritation.[2]

• Reproductive Toxicity : Suspected of damaging fertility or the unborn child.[2][3]

Understanding these potential hazards is the foundational step in implementing effective safety protocols. The subsequent sections will detail the necessary personal protective equipment (PPE) and procedures to mitigate these risks.

Engineering Controls and Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to safety, starting with engineering controls and supplemented by appropriate PPE, is crucial for minimizing exposure to 1,2-Benzenedicarboxylic acid, methyl octyl ester.

Engineering Controls

• Ventilation : Always handle this chemical in a well-ventilated area.[2][4][5][6] A chemical fume hood is recommended, especially when heating the substance or when there is a potential for aerosol generation.[2] Local exhaust ventilation should be used to control airborne levels.[4]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards. A face shield should be worn if there is a splash hazard.[7]	To protect against splashes that can cause serious eye irritation.[2][8]
Hand Protection	Nitrile rubber gloves are a suitable option.[9] Gloves must be inspected for integrity before use.[5]	To prevent skin contact, which can lead to irritation.[3] Proper glove removal technique is essential to avoid contaminating the hands.
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn.[2][5] Long-sleeved shirts and long pants are recommended.[6]	To protect the skin from accidental splashes and contamination.[5]
Respiratory Protection	Generally not required under normal handling conditions with adequate ventilation.[10] If vapors or mists are generated, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[5][6][7]	To prevent inhalation of vapors or mists that can cause respiratory tract irritation.[2] A respiratory protection program that meets OSHA 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[6]

Safe Handling and Storage: Procedural Workflow

Adherence to a systematic workflow is critical for minimizing the risk of exposure and ensuring a safe laboratory environment.

Caption: Workflow for Safe Handling of 1,2-Benzenedicarboxylic acid, methyl octyl ester.

Step-by-Step Handling Protocol

• Review the Safety Data Sheet (SDS) : Before beginning any work, thoroughly read and understand the SDS for 1,2-Benzenedicarboxylic acid, methyl octyl ester.[11]

• Ensure Proper Ventilation : Verify that the chemical fume hood or other local exhaust ventilation is functioning correctly.[4]

• Don Appropriate PPE : Put on the required personal protective equipment as detailed in the table above.

• Chemical Transfer : When transferring the chemical, do so carefully within a fume hood to minimize the release of vapors.[2] Keep the container tightly closed when not in use.[2][12]

• Avoid Contact : Take all necessary precautions to avoid contact with the eyes and skin, and to prevent inhalation of any mists or vapors.[2][5]

• Hygiene Practices : After handling, wash your hands and face thoroughly.[2] Do not eat, drink, or smoke in the laboratory.[3][13]

Emergency Procedures: Preparedness and Response

Even with the best precautions, accidents can happen. Being prepared to respond effectively is a critical component of laboratory safety.

First Aid Measures

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open.[14] If irritation persists, seek medical attention.[2]

• Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water.[14] If irritation or pain persists, a physician should be consulted.[14]

• Inhalation : If vapors are inhaled, move the individual to fresh air.[2] If the person is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[2]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

Accidental Release Measures

• Evacuate and Ventilate : Evacuate the immediate area and ensure adequate ventilation.[4][14]

• Wear Protective Equipment : Before attempting to clean up a spill, ensure you are wearing the appropriate PPE, including respiratory protection if necessary.[4][14]

• Contain the Spill : Use an inert absorbent material such as sand, earth, or vermiculite to contain the spill.[3][14]

• Collect and Dispose : Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for disposal.[4][14] Do not return spilled material to the original container.[3]

• Clean the Area : Wash the contaminated surface thoroughly with soap and water.[14]

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is not only a regulatory requirement but also a matter of environmental stewardship.

• Waste Characterization : Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[15]

• Licensed Disposal Company : All waste containing 1,2-Benzenedicarboxylic acid, methyl octyl ester should be disposed of through a licensed professional waste disposal service.[4]

• Regulatory Compliance : Adhere to all federal, state, and local regulations for chemical waste disposal.[4] Do not allow the product to enter drains or the environment.[4]

By adhering to these guidelines, researchers and laboratory professionals can handle 1,2-Benzenedicarboxylic acid, methyl octyl ester with confidence, ensuring both personal safety and the integrity of their work.

References

• 1,2-Benzenedicarboxylic acid diisooctyl ester(27554-26-3) - ChemicalBook. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2025, November 20).
• ATSDR Di-n-Octyl Phthalate (DNOP) Tox Profile. (n.d.).
• SAFETY DATA SHEET - Ave Petroleum. (2019, July 5).
• Schem.jp SDS. (n.d.).
• Phthalate - Hazardous Substance Fact Sheet. (n.d.).
• SAFETY DATA SHEET - Chem Service. (2014, July 1).
• SAFETY DATA SHEET - Avient. (2024, May 30).
• 1,2,4-Benzenetricarboxylic acid, mixed decyl and octyl triesters Safety Data Sheets - Echemi. (n.d.).
• Toxicity Review for Di-n-octyl Phthalate (DNOP) - Consumer Product Safety Commission. (n.d.).
• SAFETY DATA SHEET - Kao Chemicals. (2016, April 6).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19).
• Safety Data Sheet. (2022, August 31).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Guidance for Selection of Personal Protective Equipment for MDI Users - American Chemistry Council. (n.d.).
• Phthalates: Toxicology and exposure. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, August 25).
• Safety Data Sheet(SDS). (2024, November 21).
• Custom 8061 Phthalates Mix. (2017, October 28).
• Guidance For Hazard Determination | Occupational Safety and Health Administration. (n.d.).
• SAFETY DATA SHEET - Castrol. (2015, February 17).
• Di-n-octyl Phthalate. (n.d.).
• DIETHYL PHTHALATE | Occupational Safety and Health Administration. (2021, January 29).
• Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration. (n.d.).
• Phthalates and Their Impacts on Human Health - PMC - NIH. (2021, May 18).
• DI-N-OCTYL PHTHALATE - Safety Data Sheet - ChemicalBook. (n.d.).
• How to Safely Handle Dangerous Substances in the Workplace - OSHA.com. (2022, March 29).
• Chemical Properties of 1,2-Benzenedicarboxylic acid, butyl octyl ester (CAS 84-78-6). (n.d.).
• Safety Data Sheet: Fatty acid methyl ester mixture - Carl ROTH. (2022, September 13).
• 1,2-Benzenedicarboxylic acid, 1-butyl 2-isodecyl ester | C22H34O4 | CID 39180 - PubChem. (n.d.).

Sources

• 1. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. Schem.jp SDS [schem.jp]
• 5. echemi.com [echemi.com]
• 6. chemical.kao.com [chemical.kao.com]
• 7. americanchemistry.com [americanchemistry.com]
• 8. unit.aist.go.jp [unit.aist.go.jp]
• 9. avepetroleum.com [avepetroleum.com]
• 10. fishersci.com [fishersci.com]
• 11. Hazard Communication - Guidance For Hazard Determination | Occupational Safety and Health Administration [osha.gov]
• 12. avient.com [avient.com]
• 13. ProductCode: 456801 Product Name: [msdspds.castrol.com]
• 14. 1,2-Benzenedicarboxylic acid diisooctyl ester(27554-26-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 15. fishersci.com [fishersci.com]